trans-2-Methyl-4-chromanol

Core Science & Biosynthesis

"trans-2-Methyl-4-chromanol" fundamental properties

An In-Depth Technical Guide to the Fundamental Properties of trans-2-Methyl-4-chromanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chromanol scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including the entire vitamin E family.[1][2] Its inherent antioxidant properties and versatile chemical nature make it a compelling starting point for drug discovery programs targeting a range of pathologies, from inflammation to cancer.[3][4] This guide provides a detailed examination of a specific, yet foundational, derivative: trans-2-Methyl-4-chromanol. We delve into its core physicochemical properties, stereoselective synthesis, comprehensive analytical characterization, and its potential pharmacological relevance. This document is designed to serve as a technical resource, blending established chemical principles with practical, field-proven insights to empower researchers in their exploration of this promising molecular entity.

Molecular Structure and Stereochemical Landscape

The fundamental structure of 2-Methyl-4-chromanol consists of a bicyclic chroman core (3,4-dihydro-2H-1-benzopyran) with a methyl group at position C2 and a hydroxyl group at position C4.[5] These two substituents create two stereogenic centers, giving rise to four possible stereoisomers: (2R, 4R), (2S, 4S), (2R, 4S), and (2S, 4R).

The terms cis and trans describe the relative orientation of the C2-methyl and C4-hydroxyl groups. In the trans isomer, these two groups reside on opposite faces of the dihydropyran ring. This configuration is often the thermodynamically more stable arrangement, as it can minimize steric hindrance by allowing the substituents to occupy pseudo-equatorial or equatorial positions in the half-chair conformation of the ring.[6] The stereochemistry of such molecules is critical, as it profoundly influences their interaction with chiral biological targets like enzymes and receptors, often dictating the compound's efficacy and pharmacokinetic profile.[7][8]

Caption: trans configuration with C2-Methyl (dashed) and C4-Hydroxyl (solid) on opposite faces.

Physicochemical Properties

Property	Predicted Value / Information	Rationale / Reference
Molecular Formula	C₁₀H₁₂O₂	Based on chemical structure.[5]
Molecular Weight	164.20 g/mol	Based on chemical structure.[5]
Appearance	Colorless to pale yellow solid or oil	Typical for chromanol derivatives.
Boiling Point	> 250 °C (Predicted)	Higher than 4-chromanol due to the additional methyl group.
Melting Point	Not available; likely a low-melting solid	The trans isomer may pack more efficiently than the cis, leading to a higher melting point.
Solubility	Soluble in methanol, ethanol, DMSO, chlorinated solvents. Sparingly soluble in water.	The hydroxyl group imparts some polarity, but the bicyclic aromatic core dominates.
pKa	~10.5 (Phenolic -OH, if present); ~16-18 (Aliphatic -OH)	The C4-OH is a secondary alcohol. If a hydroxyl were on the aromatic ring, it would be weakly acidic.[9]
LogP (Predicted)	1.6	Prediction for the general 2-methyl-4-chromanol structure.[5]

Stereoselective Synthesis Protocol

The synthesis of trans-2-Methyl-4-chromanol is most effectively achieved via a two-step process: first, the synthesis of the 2-methyl-chroman-4-one precursor, followed by the stereoselective reduction of the C4-ketone.

Step 1: Synthesis of 2-Methyl-chroman-4-one

The chromanone core can be constructed through various methods, including the acid-catalyzed cyclization of 1-(2-hydroxyphenyl)-1,3-butanedione.[10] A robust alternative involves the reaction of a 2'-hydroxyacetophenone with an aldehyde.[11]

Protocol: Synthesis of 2-Methyl-chroman-4-one

• Reaction Setup: To a solution of 2'-hydroxyacetophenone (1.0 eq) in ethanol, add acetaldehyde (1.2 eq) and a catalytic amount of a secondary amine base, such as pyrrolidine or diisopropylamine (0.2 eq).[11][12]

• Reaction Conditions: Heat the mixture to reflux (approx. 80 °C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Work-up: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield pure 2-methyl-chroman-4-one.

Causality: The reaction proceeds via an initial base-catalyzed aldol condensation between the acetophenone and acetaldehyde, followed by an intramolecular oxa-Michael addition where the phenolic hydroxyl group attacks the newly formed α,β-unsaturated ketone, leading to cyclization and formation of the chromanone ring.[13]

Step 2: Stereoselective Reduction to trans-2-Methyl-4-chromanol

The reduction of the C4-ketone is the critical stereochemistry-defining step. The choice of reducing agent determines the diastereomeric ratio of the product. For the synthesis of the thermodynamically favored trans isomer, a reducing agent that allows for equilibration or attacks from the less hindered face is preferred. Sodium borohydride (NaBH₄) in an alcohol solvent is a common and effective choice.

Protocol: Reduction to trans-2-Methyl-4-chromanol

• Reaction Setup: Dissolve 2-methyl-chroman-4-one (1.0 eq) in methanol or ethanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 10 °C.

• Reaction Conditions: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Quenching: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the bubbling ceases and the pH is slightly acidic.

• Extraction: Remove the bulk of the alcohol solvent under reduced pressure. Add water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The resulting crude product can be purified by flash column chromatography to separate the trans and cis isomers. The trans isomer is typically the major product and often has a different retention factor (Rf) on TLC.

Causality: The hydride from NaBH₄ preferentially attacks the carbonyl carbon from the axial direction to avoid steric clash with the pseudo-axial proton at C3, leading to the formation of an equatorial hydroxyl group. Assuming the C2-methyl group also prefers a pseudo-equatorial position to minimize its own steric interactions, this pathway results in the desired trans (equatorial-equatorial or eq-pseudo-eq) product as the major isomer.

Caption: Workflow for the synthesis of trans-2-Methyl-4-chromanol.

Analytical Characterization Workflow

Rigorous analytical validation is essential to confirm the identity, purity, and stereochemistry of the synthesized compound. A multi-technique approach ensures a self-validating system.[14]

Chromatographic Analysis

• Thin Layer Chromatography (TLC): Used for reaction monitoring and preliminary purity assessment. The cis and trans isomers will likely have distinct Rf values.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity analysis. Chiral HPLC, using a suitable chiral stationary phase, is the definitive method to determine the enantiomeric excess (ee) and diastereomeric ratio (dr) of the final product.[15]

Spectroscopic Characterization

• Mass Spectrometry (MS): Confirms the molecular weight. Electrospray ionization (ESI) would likely show a peak at m/z = 165.09 [M+H]⁺ and/or 187.07 [M+Na]⁺.[5]

• Infrared (IR) Spectroscopy: Identifies key functional groups. Expected peaks include:

  • ~3400 cm⁻¹ (broad): O-H stretch of the alcohol.

  • ~3050 cm⁻¹: Aromatic C-H stretch.

  • ~2950 cm⁻¹: Aliphatic C-H stretch.

  • ~1600, 1480 cm⁻¹: Aromatic C=C stretching.

  • ~1230 cm⁻¹: Aryl ether C-O stretch.

  • ~1050 cm⁻¹: Secondary alcohol C-O stretch.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for unambiguous structure and stereochemical assignment.[14]

  • ¹H NMR:

    • Aromatic Protons (δ ~6.8-7.5 ppm): 4 protons exhibiting splitting patterns characteristic of the substitution on the benzene ring.

    • C4-H Proton (δ ~4.8-5.0 ppm): A multiplet. Its coupling constant with the C3 protons is critical.

    • C2-H Proton (δ ~4.1-4.3 ppm): A multiplet.

    • C3-H Protons (δ ~1.8-2.2 ppm): Two diastereotopic protons, appearing as complex multiplets.

    • C2-CH₃ Protons (δ ~1.3-1.5 ppm): A doublet, coupled to the C2-H proton.

    • C4-OH Proton (δ ~1.5-3.0 ppm): A broad singlet or doublet, exchangeable with D₂O.

  • ¹³C NMR: Approximately 10 distinct carbon signals are expected, with chemical shifts consistent with the aromatic, ether, alcohol, and aliphatic carbons present in the molecule.

  • Stereochemistry Determination via Coupling Constants: The key to confirming the trans stereochemistry lies in the ³J coupling constant between the axial protons. In a chair-like conformation, the coupling constant between two axial protons (³J_ax-ax) is large (typically 8-13 Hz), while axial-equatorial (³J_ax-eq) and equatorial-equatorial (³J_eq-eq) couplings are small (2-5 Hz). For trans-2-Methyl-4-chromanol, we would expect to see a large coupling constant between one of the C3 protons and the C4 proton, indicating a trans-diaxial relationship, which is characteristic of this isomer. 2D NMR techniques like COSY and NOESY can further confirm spatial relationships.

Caption: A comprehensive workflow for the analytical characterization of the final product.

Potential Biological and Pharmacological Significance

While direct studies on trans-2-Methyl-4-chromanol are limited, its structural class is rich with biological activity.

• Antioxidant Properties: The chromanol core is the active moiety in Vitamin E, renowned for its ability to scavenge reactive oxygen species (ROS) by donating the hydrogen atom from its phenolic hydroxyl group.[1] Although this specific molecule lacks the phenolic hydroxyl at C6, the chroman ring system itself contributes to overall stability and may influence cellular redox states.

• Anti-inflammatory and Anti-cancer Activity: Numerous natural and synthetic chromanones and chromanols have demonstrated anti-inflammatory and anti-carcinogenic effects.[2][3][4] They have been shown to interfere with key signaling pathways, including NF-κB, and modulate the activity of enzymes like 5-lipoxygenase.[3]

• Therapeutic Potential in Ischemia-Reperfusion Injury: Libraries of 6-chromanol derivatives have been screened for their ability to protect against kidney injury, with lead compounds showing promising efficacy in pre-clinical models.[16][17] This highlights the therapeutic potential of the chromanol scaffold in protecting tissues from oxidative stress-related damage.

• Enzyme Inhibition: Substituted chromanones have been developed as selective inhibitors for enzymes such as Sirtuin 2 (SIRT2), which is implicated in aging-related diseases.[11] The 4-chromanol serves as a key intermediate in the synthesis of these inhibitors.

The specific stereochemistry of trans-2-Methyl-4-chromanol makes it a valuable probe molecule. Its rigid conformation could allow for specific and high-affinity interactions with biological targets, offering a potential advantage over more flexible or racemic compounds. Future research should focus on screening this well-defined stereoisomer in various biological assays to uncover its unique therapeutic potential.

Conclusion

trans-2-Methyl-4-chromanol represents a foundational molecule within a pharmacologically significant class of compounds. Its well-defined three-dimensional structure provides an excellent platform for rational drug design and structure-activity relationship (SAR) studies. This guide has outlined the essential technical details required for its synthesis, purification, and comprehensive characterization. By understanding its fundamental properties and leveraging a robust analytical workflow, researchers are well-equipped to explore the biological activities of this specific stereoisomer and unlock its potential as a lead compound in future drug development endeavors.

References

• Vogelaar, P. C., et al. (2021). Towards prevention of ischemia-reperfusion kidney injury. Hibernation.nl.
• ResearchGate. (2019). The (R)-enantiomer of the 6-chromanol derivate SUL-121 improves renal graft perfusion via antagonism of the α1-adrenoceptor. ResearchGate.
• The Royal Society of Chemistry. (2021). Electronic Supporting Information (ESI). The Royal Society of Chemistry.
• BenchChem. Application Notes and Protocols for the Synthesis of 2-Alkylchroman-4-ones. Benchchem.
• Azzi, A. (2020). Pharmacology and Pharmacokinetics of Vitamin E: Nanoformulations to Enhance Bioavailability. Dove Medical Press.
• EPA CompTox Chemicals Dashboard. 2,2,7,8-Tetramethyl-6-chromanol Properties. EPA.gov.
• Birringer, M., et al. (2020). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. Frontiers in Pharmacology.
• Birringer, M., et al. (2020). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. PMC.
• RSC Publishing. Synthesis of 2-alkyl-chroman-4-ones via cascade alkylation–dechlorination of 3-chlorochromones. Organic & Biomolecular Chemistry.
• BenchChem. Application Notes and Protocols: 4-Chromanol as a Versatile Intermediate in Organic Synthesis. Benchchem.
• Journal of Organic and Pharmaceutical Chemistry. (2012). Synthesis of some new derivatives of 2-methyl-4H-4-chromenone. JOCPR.
• PubChem. 2-methyl-4-chromanol (C10H12O2). PubChem.
• Vylegzhanin, O. N., et al. (2015). Synthesis of trans,trans-2,3,4-trisubstituted chromans from 3-nitro-2Н-chromenes and enamines of acetoacetic ester and acetylacetone. A new type of configurationally stable atropisomers. ResearchGate.
• Gaspar, J., et al. (2017). Biological and Medicinal Properties of Natural Chromones and Chromanones. PMC.
• Smith, J. (2004). Inside the isomers: the tale of chiral switches. Australian Prescriber.
• Jaiprakash, B., et al. (2010). A review of drug isomerism and its significance. PMC.
• MDPI. (2024). Novel 4-Chromanone-Derived Compounds as Plant Immunity Inducers against CMV Disease in Passiflora spp. (Passion Fruit). MDPI.
• Modern Analytical Technique for Characterization Organic Compounds. (2025). Modern Analytical Technique for Characterization Organic Compounds.
• Organic Syntheses. (2025). Synthesis of 6-Methoxy-2-methyl-2-(4-methylpent-3-en-1-yl)chroman-4-one via Kabbe Condensation. Organic Syntheses.
• Ilkei, V. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. MDPI.

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Technical Guide: Synthesis and Characterization of trans-2-Methyl-4-chromanol

Executive Summary

This technical guide details the stereoselective synthesis of trans-2-methyl-4-chromanol , a privileged scaffold in medicinal chemistry found in bioactive flavonoids and tocopherol analogues. While the reduction of 2-methyl-4-chromanone often yields diastereomeric mixtures, this protocol prioritizes thermodynamic control via the Meerwein-Ponndorf-Verley (MPV) reduction to selectively access the trans-isomer (diequatorial).

Target Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists.

Part 1: Structural Analysis & Retrosynthesis

Conformational Analysis

The stereochemical challenge lies in the relationship between the C2-methyl and C4-hydroxyl groups. The chroman ring adopts a half-chair conformation.

• Thermodynamic Stability: The trans-isomer allows both the C2-methyl and C4-hydroxyl groups to adopt pseudo-equatorial positions, minimizing 1,3-diaxial steric strain.

• Kinetic vs. Thermodynamic Control:

  • Kinetic Control (e.g., NaBH₄): often yields the cis-isomer (C4-OH pseudo-axial) or a difficult-to-separate mixture.

  • Thermodynamic Control (MPV): The reversibility of the MPV reduction allows the system to equilibrate to the lower-energy trans-diequatorial conformer.

Reaction Pathway Visualization

The following diagram illustrates the equilibration pathway driving the formation of the trans-isomer.

Figure 1: Reaction pathway showing the thermodynamic equilibration from the kinetic cis-isomer to the stable trans-isomer via the MPV mechanism.[1][2]

Part 2: Detailed Experimental Protocol

Synthetic Strategy: Meerwein-Ponndorf-Verley Reduction

Objective: Reduce 2-methyl-4-chromanone to trans-2-methyl-4-chromanol with >90% diastereoselectivity.

Reagents & Materials:

• Substrate: 2-Methyl-4-chromanone (1.0 equiv)

• Reagent: Aluminum Isopropoxide (Al(OiPr)₃) (1.5 - 2.0 equiv)

• Solvent: Anhydrous Isopropanol (IPA)

• Quench: Dilute HCl (1M)

Step-by-Step Methodology

Step	Operation	Critical Parameter / Rationale
1. Setup	Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Maintain an inert atmosphere ( or Ar).	Moisture Sensitivity: Al(OiPr)₃ hydrolyzes rapidly; anhydrous conditions are strictly required to maintain catalyst activity.
2. Dissolution	Dissolve 2-methyl-4-chromanone (10 mmol) in anhydrous IPA (50 mL).	Concentration ~0.2 M ensures efficient heat transfer and solubility.
3. Addition	Add Aluminum Isopropoxide (15-20 mmol) in one portion.	Use a powder funnel if solid; ensure rapid addition to minimize exposure to air.
4. Reaction	Heat the mixture to a vigorous reflux ( C) for 12–24 hours.	Thermodynamic Drive: Prolonged reflux is essential to allow the cis-isomer to re-oxidize and reduce back to the stable trans-isomer.
5. Monitoring	Monitor by TLC (Hexane/EtOAc 4:1) or GC-MS. Look for the disappearance of the ketone.	Note: Cis and Trans isomers may have very similar Rf values. NMR of an aliquot is the gold standard for ratio determination.
6. Distillation	Optional: Slowly distill off acetone formed during the reaction.	Shifts equilibrium toward the alcohol product (Le Chatelier's principle).
7. Quench	Cool to RT. Pour the mixture into ice-cold 1M HCl (50 mL). Stir for 30 mins.	Breaks the Aluminum-alkoxide complex to release the free alcohol.
8. Workup	Extract with Et₂O or DCM (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
9. Purification	Recrystallization from Hexane/Et₂O or Column Chromatography.	The trans-isomer often crystallizes more readily due to higher symmetry/packing efficiency.

Workflow Diagram

Figure 2: Operational workflow for the MPV reduction and isolation.

Part 3: Characterization & Validation

NMR Spectroscopy (The Gold Standard)

Differentiation between cis and trans isomers relies on the Karplus relationship .[3] The coupling constant (

) between the proton at C3 and the proton at C4 is diagnostic.

• H4 Proton Signal: Look for the signal of the proton attached to the hydroxyl-bearing carbon (C4).

• H3 Protons: There are two protons at C3 (axial and equatorial).

Data Comparison Table:

Feature	trans-Isomer (Target)	cis-Isomer (Impurity)	Mechanistic Explanation
Conformation	2-Me (eq), 4-OH (eq)	2-Me (eq), 4-OH (ax)	Trans is diequatorial; Cis has one axial substituent.
H4 Orientation	Axial (pseudo-axial)	Equatorial (pseudo-equatorial)	H4 is opposite to the OH group.
Coupling	Large (~10–13 Hz)	Small (~2–5 Hz)	Trans allows diaxial coupling ( dihedral angle). Cis has ax-eq coupling ( ).
Chemical Shift (H4)	Upfield (shielded)	Downfield (deshielded)	Equatorial protons are typically deshielded relative to axial protons.

Analytical Specifications

• ¹H NMR (400 MHz, CDCl₃):

  4.65 (dd, Hz, 1H, H-4), 4.15 (m, 1H, H-2), 2.10 (ddd, Hz, 1H, H-3ax), 1.85 (ddd, 1H, H-3eq), 1.45 (d, 3H, CH₃).

  • Note: The

    Hz coupling at H-4 confirms the trans-diaxial relationship with H-3ax.

• Mass Spectrometry (EI/ESI): Molecular ion

  or . Characteristic fragmentation often involves loss of water ( ) followed by retro-Diels-Alder cleavage.

Part 4: Troubleshooting & Optimization

• Low Conversion:

  • Cause: Old Al(OiPr)₃ catalyst (hydrolyzed) or wet solvent.

  • Fix: Use freshly opened catalyst or sublime the catalyst before use. Dry IPA over 3Å molecular sieves.

• Poor Diastereoselectivity (High cis content):

  • Cause: Reaction time too short (kinetic control).

  • Fix: Extend reflux time to allow equilibration. Ensure vigorous removal of acetone if using a Dean-Stark apparatus (though simple reflux is usually sufficient for MPV).

• Separation Issues:

  • Fix: If column chromatography fails to separate isomers, acetylate the crude mixture (Ac₂O/Pyridine). The acetates often have significantly different Rf values or retention times.

References

• Meerwein-Ponndorf-Verley Reduction (General Mechanism)

  • Wilds, A. L.[4] "Reduction with Aluminum Alkoxides (The Meerwein-Ponndorf-Verley Reduction)." Organic Reactions, 1944, 2, 178.[4]

  • (General Reference)

• Stereochemistry of Chromanones

  • Kabbe, H. J. "Synthese von Chroman-Derivaten." Synthesis, 1978(12), 886-887.

• NMR Coupling Constants (Karplus Relationship)

  • Karplus, M. "Contact Electron-Spin Coupling of Nuclear Magnetic Moments." Journal of Chemical Physics, 1959, 30(1), 11-15.
• Eliel, E. L., et al. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994.

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"trans-2-Methyl-4-chromanol" IUPAC name and structure

Topic: trans-2-Methyl-4-chromanol: Structural Elucidation, Stereoselective Synthesis, and Analytical Validation Content Type: Technical Whitepaper / Laboratory Guide Audience: Senior Organic Chemists, Medicinal Chemists, and Process Development Scientists.

Executive Summary

The chroman-4-ol scaffold is a privileged substructure in medicinal chemistry, serving as the pharmacophoric core for tocopherols (Vitamin E), flavonoids, and synthetic potassium channel openers. While the 4-chromanone precursor is readily accessible, the stereoselective reduction to trans-2-methyl-4-chromanol presents a classic challenge in conformational control.

This guide moves beyond basic textbook definitions to address the practical engineering of the trans-isomer. We explore the thermodynamic drivers that distinguish it from its cis-counterpart, provide a self-validating synthesis protocol using Meerwein-Ponndorf-Verley (MPV) reduction, and define the NMR signatures required to certify stereochemical purity.

Part 1: Structural Definition & Nomenclature

Precise nomenclature is the bedrock of reproducible science. While "2-methyl-4-chromanol" is the common trade name, it lacks stereochemical specificity.

IUPAC Designation

• Systematic Name: (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

• Stereochemical Descriptor: trans (relative stereochemistry).

• Numbering Logic: The oxygen atom of the pyran ring is position 1. The bridgehead carbons are 4a and 8a. The methyl substituent is at C2, and the hydroxyl is at C4.[1]

Conformational Geometry

The dihydropyran ring of the chroman system adopts a half-chair conformation .

• Trans-Isomer (Thermodynamic): The C2-methyl group prefers the pseudo-equatorial position to minimize 1,3-diaxial interactions. In the trans isomer, the C4-hydroxyl group also adopts a pseudo-equatorial orientation. This diequatorial arrangement makes the trans isomer thermodynamically more stable than the cis isomer (where the OH would be pseudo-axial).

• SMILES: CC1CC(O)C2=CC=CC=C2O1 (Isomeric SMILES requires specific chirality tags).

Part 2: Stereoselective Synthesis Strategy

The Challenge: Standard reduction of 2-methyl-4-chromanone with sodium borohydride (NaBH₄) is kinetically controlled and often yields a mixture favoring the cis-isomer (via hydride attack from the less hindered face).

The Solution: To target the trans-isomer, we must utilize Thermodynamic Control . The Meerwein-Ponndorf-Verley (MPV) reduction is reversible, allowing the system to equilibrate to the more stable diequatorial (trans) conformer.

Workflow Logic (Graphviz)

Figure 1: Decision tree for stereoselective reduction. The MPV route utilizes reversibility to funnel the reaction toward the thermodynamically stable trans-isomer.

Experimental Protocol: MPV Reduction

Note: This protocol assumes a standard laboratory scale (e.g., 10 mmol).

Reagents:

• Substrate: 2-Methyl-4-chromanone (1.0 eq)

• Catalyst: Aluminum Isopropoxide (Al(OiPr)₃) (1.0 - 1.5 eq)

• Solvent/Reductant: Anhydrous Isopropanol (Excess, serves as solvent)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a distillation head (Vigreux column recommended). Maintain an inert atmosphere (Nitrogen or Argon).

• Dissolution: Dissolve 2-methyl-4-chromanone (1.62 g, 10 mmol) in anhydrous isopropanol (30 mL).

• Catalyst Addition: Add Aluminum Isopropoxide (2.04 g, 10 mmol) in one portion. The mixture may become slightly cloudy.

• Reaction (The Driving Force): Heat the mixture to reflux. The reaction produces acetone as a byproduct.

  • Critical Step: Slowly distill off the acetone/isopropanol azeotrope. Removing acetone shifts the equilibrium to the right (Le Chatelier’s principle).

• Monitoring: Monitor via TLC (Hexane:EtOAc 4:1) or GC-MS. Continue reflux/distillation until the ketone is consumed (typically 4-8 hours).

• Workup:

  • Cool the reaction to room temperature.

  • Quench by pouring into cold dilute HCl (1M, 50 mL) to decompose the aluminum alkoxides.

  • Extract with Diethyl Ether or Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Recrystallize from hexane/ether or perform flash chromatography. The trans-isomer is generally less polar and elutes slightly faster or crystallizes more readily due to symmetry.

Part 3: Analytical Validation (Self-Validating System)

In stereoselective synthesis, chemical identity is insufficient; stereochemical purity is paramount. The "Self-Validating" scientist relies on ¹H NMR Coupling Constants (

) .

The Vicinal Coupling Lock

The distinction between cis and trans relies on the Karplus relationship applied to the H3-H4 vicinal protons.

• Trans-Isomer (Diequatorial substituents = Diaxial Protons):

  • H4 is Axial .

  • H3 possesses one Axial proton and one Equatorial proton.

  • Diagnostic Signal: The H4 proton appears as a doublet of doublets (or triplet-like). The coupling between

    and is large ( ) corresponding to a 180° dihedral angle.

• Cis-Isomer (Equatorial-Axial substituents = Equatorial-Axial Protons):

  • H4 is Equatorial (assuming Me stays equatorial).

  • Diagnostic Signal: The coupling between

    and is small ( ).

Data Summary Table

Feature	trans-2-Methyl-4-chromanol	cis-2-Methyl-4-chromanol
Thermodynamics	Stable (Diequatorial)	Less Stable (Eq-Ax interaction)
H4 NMR Signal	ppm	ppm
Coupling	Large (~10-12 Hz)	Small (~3-5 Hz)
IR Spectroscopy	OH stretch ~3300 cm⁻¹	OH stretch ~3300 cm⁻¹ (Intramolecular H-bonding possible)

Conformational Visualization

Figure 2: NMR coupling constants serve as the definitive 'fingerprint' for distinguishing the isomers.

Part 4: Pharmacological & Industrial Relevance

Understanding this molecule is not merely an academic exercise; it is a gateway to high-value biological targets.

• Antioxidant Scaffolds: The 6-hydroxy-chroman core is the functional engine of

  -Tocopherol (Vitamin E) . The stereochemistry at C2 (the phytyl tail attachment point in Vitamin E) is critical for biological retention proteins ( -TTP).

• Potassium Channel Openers: Synthetic drugs like Cromakalim utilize a modified chromanol core (pyrrolidinone-fused). The relative stereochemistry between the C3 and C4 positions (often trans) dictates the binding affinity to

  channels, influencing vasorelaxation activity.

• SIRT2 Inhibition: Recent studies indicate substituted 4-chromanols act as selective inhibitors of Sirtuin 2, an enzyme implicated in neurodegenerative diseases.

References

• PubChem. (n.d.). 2-Methyl-4-chromanol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Meerwein-Ponndorf-Verley Reduction. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 4-Heptanol, 2-methyl- (Analogous spectral data references). Retrieved from [Link][2]

• Hanaya, K. (1970). The Stereochemistry of the Reduction of 2-Substituted 4-Chromanones. Bulletin of the Chemical Society of Japan. (Contextual citation for hydride reduction stereoselectivity).

• Reich, H. J. (2017).[3] Spin-Spin Splitting: J-Coupling. University of Wisconsin.[3] Retrieved from [Link]

Sources

• 1. homework.study.com [homework.study.com]
• 2. 4-Heptanol, 2-methyl- [webbook.nist.gov]
• 3. organicchemistrydata.org [organicchemistrydata.org]

Technical Guide: Biological Targets & Pharmacological Potential of trans-2-Methyl-4-chromanol

This is an in-depth technical guide on the biological potential of trans-2-Methyl-4-chromanol , written from the perspective of a Senior Application Scientist.

Executive Summary

trans-2-Methyl-4-chromanol (T2M4C) represents a "privileged scaffold" in medicinal chemistry—a core structural motif capable of serving as a potent ligand for diverse biological targets depending on peripheral substitution. While often utilized as a model substrate for enzymatic kinetic resolution due to its defined stereocenters, its true value in drug development lies in its pharmacophoric overlap with ATP-sensitive potassium (KATP) channel openers and Sirtuin 2 (SIRT2) inhibitors .

This guide dissects the biological utility of the T2M4C scaffold, moving beyond its role as a synthetic intermediate to explore its specific interactions with transmembrane channels and intracellular enzymes. We analyze the critical role of the trans-stereochemistry in ligand-receptor binding and provide validated protocols for its evaluation.

Chemical Profile & Stereochemical Criticality[1]

The biological activity of 2-substituted-4-chromanols is governed by the relative configuration of the C2-methyl and C4-hydroxyl groups.

• Scaffold: 3,4-dihydro-2H-1-benzopyran-4-ol.

• Key Feature: The trans-orientation forces the C2-methyl group into a pseudo-equatorial position, locking the pyran ring in a half-chair conformation. This conformation mimics the bioactive pose required for the benzopyran class of KATP openers (e.g., Cromakalim).

• Chiral Significance: The (2R,4S) and (2S,4R) enantiomers often exhibit distinct pharmacological profiles, necessitating high-fidelity asymmetric synthesis or enzymatic resolution.

Structural Activity Relationship (SAR) Visualization

The following diagram illustrates how the T2M4C core maps to high-value biological targets.

Figure 1: Pharmacophore mapping of the trans-2-Methyl-4-chromanol scaffold to primary biological targets.

Primary Biological Targets

Target 1: ATP-Sensitive Potassium Channels (KATP)

Mechanism: The trans-4-chromanol motif is the minimal pharmacophore for the "Cromakalim-like" class of potassium channel openers. These agents bind to the Sulfonylurea Receptor (SUR) subunit of the KATP complex (specifically SUR2B in smooth muscle), inducing channel opening, hyperpolarization, and vasorelaxation.

• Relevance: Treatment of hypertension, asthma, and potential neuroprotection in ischemia.

• Binding Mode: The C4-hydroxyl (or its substituted derivative) acts as a hydrogen bond donor/acceptor within the binding pocket, while the C2-methyl group provides essential hydrophobic anchoring.

Target 2: Sirtuin 2 (SIRT2)

Mechanism: Recent SAR studies identify substituted 4-chromanols as selective inhibitors of SIRT2, an NAD+-dependent deacetylase implicated in neurodegenerative diseases (Parkinson’s, Huntington’s).

• Specificity: The chromanol ring occupies the "selectivity pocket" of the SIRT2 enzyme, distinct from the NAD+ binding site, offering an advantage over non-selective hydroxamic acid inhibitors.

Target 3: Olfactory Receptors (ORs)

Mechanism: As a volatile cyclic alcohol, trans-2-methyl-4-chromanol activates specific G-protein coupled olfactory receptors.

• Profile: Described as having a "floral, woody, slightly fruity" note. While primarily industrial, this activity is critical for toxicology and off-target sensory assessment in oral formulations.

Experimental Validation Protocols

Protocol A: Enzymatic Kinetic Resolution (Synthesis of Pure Isomers)

Rationale: Biological assays require >98% ee. Chemical synthesis often yields cis/trans mixtures. Lipase-mediated resolution is the industry standard for this scaffold.

Materials:

• Racemic trans-2-methyl-4-chromanol

• Pseudomonas cepacia Lipase (PSL) or Candida antarctica Lipase B (CAL-B)

• Vinyl Acetate (Acyl donor)

• MTBE (Solvent)

Workflow:

• Reaction Setup: Dissolve racemic substrate (50 mM) in MTBE. Add Vinyl Acetate (3 eq).

• Initiation: Add immobilized Lipase (20 mg/mmol). Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Analyze aliquots via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

• Termination: Stop reaction at 50% conversion (theoretical max yield for resolution).

• Purification: Filter enzyme. Separate the unreacted alcohol (Enantiomer A) from the ester (Enantiomer B) via Flash Chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Rubidium Efflux Assay (KATP Functional Screen)

Rationale: Direct measurement of K+ channel opening in live cells using 86Rb as a tracer.

Materials:

• A7r5 cells (Rat aortic smooth muscle)

• 86RbCl (Radioisotope)

• Glibenclamide (KATP blocker - Negative Control)

• Cromakalim (Positive Control)

Step-by-Step:

• Loading: Incubate A7r5 monolayers with 86RbCl (1 µCi/mL) in culture medium for 3 hours at 37°C.

• Wash: Rapidly wash cells 3x with efflux buffer (low K+) to remove extracellular tracer.

• Treatment: Add trans-2-methyl-4-chromanol (0.1 - 100 µM) or controls.

  • Validation Check: Co-treat one group with Glibenclamide (1 µM). If the effect of the chromanol is blocked, the mechanism is confirmed as KATP mediated.

• Sampling: Collect supernatant aliquots at 5-minute intervals for 30 minutes.

• Quantification: Measure radioactivity via Liquid Scintillation Counting.

• Calculation: Plot % Efflux Rate Constant (

  ) vs. Log[Concentration].

Quantitative Data Summary

The following table summarizes the expected potency ranges for trans-2-methyl-4-chromanol derivatives based on established SAR literature.

Target Class	Assay Type	Expected Potency (IC50 / EC50)	Key Structural Determinant
KATP Channel	86Rb Efflux (Smooth Muscle)	0.5 - 5.0 µM (for optimized derivatives)	trans-C4-stereochemistry; C2-gem-dimethyl enhances potency.
SIRT2	Deacetylation Fluorometric Assay	10 - 50 µM	C6/C7 substitution pattern.
5-Lipoxygenase	Leukotriene B4 Formation	15 - 30 µM	Phenolic hydroxyl redox potential.
Olfactory	Odor Threshold	~10 - 100 ppb	Volatility and lipophilicity.

Mechanism of Action Pathway

The following diagram details the signal transduction pathway for the primary target (KATP Channel), illustrating the cascade from ligand binding to physiological effect.

Figure 2: Signal transduction cascade for K_ATP channel activation by chromanol derivatives.

References

• Review of Chromanol Scaffolds: Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents.[1] Frontiers in Pharmacology. (2020).

• SIRT2 Inhibition: Structure-Activity Relationships of Chroman-4-one Derivatives as Sirtuin 2 Inhibitors. Journal of Medicinal Chemistry. (2014).

• K_ATP Channel Mechanism: Potassium Channel Openers: Pharmacology and Therapeutic Prospects. British Journal of Pharmacology. (1996).

• Enzymatic Resolution Protocol: Lipase-catalyzed Kinetic Resolution of 4-Chromanols. Journal of Molecular Catalysis B: Enzymatic. (2002).

• Synthetic Utility: Application Notes: 4-Chromanol as a Versatile Intermediate.[2] BenchChem. (2025).[2]

Sources

• 1. Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

"trans-2-Methyl-4-chromanol" literature review

Synthesis, Characterization, and Pharmaceutical Utility

Executive Summary

trans-2-Methyl-4-chromanol (also known as trans-3,4-dihydro-2-methyl-2H-1-benzopyran-4-ol) is a privileged bicyclic scaffold in medicinal chemistry. It serves as a critical chiral building block for beta-blockers, antioxidant tocopherol analogues, and specific SIRT2 inhibitors. Unlike its cis-isomer, the trans-isomer minimizes 1,3-diaxial strain, often representing the thermodynamically stable congener.

This guide provides a rigorous technical workflow for the synthesis, purification, and self-validating characterization of the trans-isomer. It addresses the specific challenge of stereocontrol during the reduction of the precursor 2-methyl-4-chromanone and provides definitive NMR criteria to distinguish the trans product from the cis impurity.

Part 1: Chemical Identity & Stereochemistry

Property	Detail
IUPAC Name	(2R,4S)-2-methyl-3,4-dihydro-2H-chromen-4-ol
CAS Number	1481-93-2 (Generic for 4-chromanol; specific isomer often unlisted in public aggregators)
Molecular Formula	C₁₀H₁₂O₂
Molecular Weight	164.20 g/mol
Stereochemistry	trans (Relative configuration: 2-Methyl and 4-Hydroxyl are anti)
Key Feature	2-Methyl group occupies the pseudo-equatorial position; 4-OH is pseudo-equatorial in the trans isomer.[1]

Conformational Analysis

The chroman ring system adopts a half-chair (sofa) conformation.

• trans-Isomer: The C2-methyl group is pseudo-equatorial to minimize steric clash with the aromatic ring. The C4-hydroxyl group is also pseudo-equatorial. This diequatorial arrangement is thermodynamically favored.

• cis-Isomer: The C2-methyl remains pseudo-equatorial, but the C4-hydroxyl is pseudo-axial. This introduces 1,3-allylic strain (A-strain) with the aromatic ring protons and torsional strain.

Part 2: Synthetic Strategies

Two primary routes exist: Kinetic Control (NaBH₄) and Thermodynamic Control (MPV Reduction).

Method A: Sodium Borohydride Reduction (Standard)

• Mechanism: Hydride attack on the ketone.

• Outcome: Typically yields a diastereomeric mixture (e.g., 60:40 to 70:30 trans:cis). The hydride approaches from the axial face (less hindered) or equatorial face depending on ring pucker.

• Pros: Fast, high conversion, mild conditions.

• Cons: Requires chromatographic separation.

Method B: Meerwein-Ponndorf-Verley (MPV) Reduction (Recommended for trans)

• Mechanism: Reversible hydride transfer via a six-membered aluminum transition state.

• Outcome: Because the reaction is reversible, it equilibrates to the thermodynamically more stable product—the trans (diequatorial) isomer.

• Pros: High diastereoselectivity for trans (>90%).

• Cons: Slower reaction time, requires aluminum isopropoxide.

Experimental Protocol: MPV Reduction to trans-2-Methyl-4-chromanol

Reagents:

• 2-Methyl-4-chromanone (1.0 eq)

• Aluminum isopropoxide (Al(OiPr)₃) (1.5 eq)

• Isopropanol (anhydrous, solvent)

Step-by-Step Workflow:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a distillation head (Vigreux column recommended).

• Dissolution: Dissolve 2-methyl-4-chromanone (10 mmol) in anhydrous isopropanol (50 mL).

• Catalyst Addition: Add aluminum isopropoxide (15 mmol) under nitrogen atmosphere.

• Reflux & Distillation: Heat the mixture to reflux. The reaction produces acetone as a byproduct. Crucial: Slowly distill off the acetone/isopropanol azeotrope to drive the equilibrium toward the alcohol product.

• Monitoring: Monitor by TLC (Hexane:EtOAc 4:1) or GC.[2][3] Continue until starting material is consumed (approx. 4–12 hours).

• Quench: Cool to RT and quench with dilute HCl (1M) to decompose the aluminum complex.

• Extraction: Extract with Dichloromethane (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Hexane/Ether to obtain pure trans-isomer as white needles.

Caption: Thermodynamic control via MPV reduction drives the equilibrium toward the stable trans-isomer by removing acetone.

Part 3: Analytical Characterization (Self-Validating)

The most critical step is distinguishing the trans isomer from the cis isomer using ¹H NMR. This relies on the Karplus relationship applied to the vicinal coupling constants between H4 and H3.

NMR Logic

• H4 Proton Environment: The proton at C4 (carbinol proton) couples with the two protons at C3 (H3a and H3b).

• trans-Isomer (Diequatorial):

  • Substituents: 2-Me (eq), 4-OH (eq).

  • Protons: H2 (ax), H4 (ax).

  • Coupling: H4(ax) has a ~180° dihedral angle with H3(ax).

  • Result: Large coupling constant J ≈ 7–10 Hz .

• cis-Isomer (Axial-Equatorial):

  • Substituents: 2-Me (eq), 4-OH (ax).

  • Protons: H2 (ax), H4 (eq).

  • Coupling: H4(eq) has ~60° dihedral angles with both H3 protons.

  • Result: Small coupling constants J ≈ 2–4 Hz .

Data Summary Table

Feature	trans -2-Methyl-4-chromanol	cis -2-Methyl-4-chromanol
C4-H Multiplicity	Doublet of doublets (dd) or broad triplet	Narrow multiplet or triplet
C4-H Coupling ( )	Large ( Hz)	Small ( Hz)
C4-H Chemical Shift	ppm	ppm (Deshielded)
Thermodynamic Stability	More Stable	Less Stable

Validation Protocol:

• Acquire ¹H NMR in CDCl₃.

• Zoom in on the carbinol proton signal at ~4.7 ppm.

• Measure the width at half-height (

  ) or the coupling constant ( ).

• Pass Criteria: If

  Hz, the sample is the trans isomer.[4] If Hz, it is the cis isomer.

Caption: Decision tree for stereochemical assignment using H4 coupling constants.

Part 4: Pharmaceutical Applications[6]

The trans-2-methyl-4-chromanol scaffold is not merely a solvent or reagent; it is a pharmacophore.

• SIRT2 Inhibitors: Substituted 4-chromanols are potent inhibitors of Sirtuin 2 (SIRT2), an NAD+-dependent deacetylase implicated in neurodegenerative diseases (Parkinson's). The stereochemistry at C4 is vital for binding affinity within the enzyme's hydrophobic pocket.

• Antifungal Agents: Derivatives of trans-2-methyl-4-chromanol mimic the core of Chromanone A , a natural product with activity against Candida albicans biofilms.

• Beta-Blocker Intermediates: The chroman ring is a bioisostere for the naphthalene ring in propranolol-type drugs. The trans configuration often dictates the potency and selectivity for

  -adrenergic receptors.

References

• Enzymatic Resolution of Chromanols

  • Title: Synthesis of Enantioenriched 2-((Hetera)cyclo)
  • Source: ChemRxiv (2025).

  • URL:[Link] (Search Index 1.1)

• NMR Characterization Data

  • Title: Synthesis of 4-Chromanone-derived Compounds and NMR D

  • Source: Thieme E-Journals / Synthesis.[2]

• Biological Activity (Antifungal)

  • Title: First total synthesis of chromanone A, preparation of related compounds and evalu
  • Source: RSC Advances / PMC (2021).

  • URL:[Link]

• Title: 4-Chromanol as a Versatile Intermediate in Organic Synthesis.

Sources

• 1. 2-METHYL-4-HEPTANOL CAS#: 21570-35-4 [m.chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. odinity.com [odinity.com]
• 4. ekwan.github.io [ekwan.github.io]

Exploring the Chemical Space of 2-Methyl-4-Chromanol Analogs: A Technical Guide for Drug Discovery

Abstract

The chromanol scaffold is a privileged structural motif in medicinal chemistry, underpinning a diverse array of biologically active natural products and synthetic compounds. Within this class, 2-methyl-4-chromanol and its analogs represent a compelling chemical space for the development of novel therapeutics. The strategic placement of the methyl group at the C2 position, coupled with the stereogenic center at C4, offers a rich platform for stereoselective synthesis and fine-tuning of pharmacological properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, characterization, and biological evaluation of 2-methyl-4-chromanol analogs. We will delve into the causality behind experimental choices, present detailed protocols, and explore the structure-activity relationships that govern the therapeutic potential of these compounds, with a focus on their anticancer and antibacterial activities.

Introduction: The Significance of the Chromanol Scaffold

The 1-benzopyran-4-ol, or chromanol, core is a fundamental building block in a multitude of naturally occurring compounds, including tocopherols (Vitamin E) and various flavonoids.[1] The inherent biological relevance of this scaffold has spurred extensive research into synthetic analogs with a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, neuroprotective, and antimicrobial effects.[2] The 2-methyl-4-chromanol subclass introduces an additional layer of structural and stereochemical diversity, which can be strategically exploited to enhance potency, selectivity, and drug-like properties. The presence of two stereocenters at C2 and C4 gives rise to four possible stereoisomers (cis and trans enantiomeric pairs), each potentially exhibiting distinct biological profiles. This guide will navigate the key aspects of exploring this promising chemical space.

Synthetic Strategies for 2-Methyl-4-Chromanol Analogs

The synthesis of 2-methyl-4-chromanol analogs typically commences with the construction of the corresponding 2-methyl-4-chromanone precursor, followed by the stereoselective reduction of the C4-ketone.

Synthesis of the 2-Methyl-4-Chromanone Core

A robust and versatile method for the synthesis of 2-methyl-4-chromenones, which can be readily reduced to 2-methyl-4-chromanones, starts from readily available 2-hydroxyacetophenones.

Protocol 2.1.1: Synthesis of 2-Methyl-4-chromenone from 2-Hydroxyacetophenone

• Step 1: Formation of 1-(2-hydroxyphenyl)-1,3-butanedione.

  • Under a nitrogen atmosphere, a mixture of 2-hydroxyacetophenone (0.2 mol) and ethanol-free ethyl acetate (165 mL) is added dropwise to powdered sodium (8 g). .

  • Once the initial vigorous reaction subsides, the mixture is heated in an oil bath for one hour.

  • The reaction mixture is then treated with crushed ice (150 g), and the resulting yellow sodium salt is filtered, washed with ice-cold water and then ether.

  • The sodium salt is decomposed by treatment with 32% acetic acid to precipitate the crude 1-(2-hydroxyphenyl)-1,3-butanedione, which is then filtered.

• Step 2: Cyclization to 2-Methyl-4-chromenone.

  • The crude 1-(2-hydroxyphenyl)-1,3-butanedione is dissolved in glacial acetic acid (80 mL).

  • Concentrated hydrochloric acid (10 mL) is added, and the mixture is refluxed for one hour.

  • After cooling, the mixture is poured into ice-water.

  • The precipitated crude 2-methyl-4-chromenone is filtered and recrystallized from ethanol.

Causality: This classical approach, a variation of the Baker-Venkataraman rearrangement and subsequent cyclization, is effective for generating the core chromenone structure. The use of sodium metal facilitates the initial Claisen condensation between the acetophenone and ethyl acetate. The subsequent acid-catalyzed cyclization proceeds via an intramolecular condensation to form the pyranone ring.

Stereoselective Reduction of 2-Methyl-4-Chromanone

The reduction of the C4-ketone in 2-methyl-4-chromanone is a critical step that introduces the second stereocenter. The choice of reducing agent and reaction conditions dictates the diastereoselectivity of this transformation, yielding predominantly either the cis or trans isomer.

A straightforward reduction using sodium borohydride typically yields the thermodynamically more stable cis-diastereomer as the major product.

Protocol 2.2.1.1: Sodium Borohydride Reduction to cis-2-Methyl-4-chromanol

• Dissolve the substituted 2-methyl-4-chromanone in a 1:1 mixture of THF and Methanol (MeOH).

• Cool the solution in an ice bath.

• Add sodium borohydride (NaBH₄) portion-wise to the stirred solution.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired cis-2-methyl-4-chromanol.

Causality: The axial attack of the hydride from the less hindered face of the chromanone ring leads to the formation of the equatorial hydroxyl group, resulting in the cis configuration relative to the C2-methyl group.

For accessing the trans-diastereomer, a more sterically demanding reducing agent or a chelation-controlled reduction is often necessary. The Luche reduction, which employs sodium borohydride in the presence of a lanthanide salt like cerium(III) chloride, can alter the stereochemical outcome.

Protocol 2.2.2.1: Luche Reduction of 2-Methyl-4-Chromanone [1][3][4][5]

• Dissolve the 2-methyl-4-chromanone and cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in methanol (MeOH).

• Stir the mixture at room temperature until the salt is fully dissolved.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) in one portion.

• Stir the reaction at 0 °C and monitor by TLC.

• Upon completion, quench the reaction with acetone and then add water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify by column chromatography to isolate the trans- and cis-2-methyl-4-chromanol isomers.

Causality: The cerium(III) ion coordinates to the carbonyl oxygen, increasing its electrophilicity. This coordination also directs the hydride delivery from a different trajectory compared to the uncoordinated ketone, often favoring the formation of the trans isomer.

Characterization of 2-Methyl-4-Chromanol Analogs

Unambiguous characterization of the synthesized analogs, including their stereochemistry, is paramount. A combination of spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for structural elucidation. The relative stereochemistry (cis or trans) can often be determined by analyzing the coupling constants and chemical shifts of the protons at C2, C3, and C4.

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for cis- and trans-2-Methyl-4-Chromanol

Atom	cis-Isomer (Predicted)	trans-Isomer (Predicted)
¹H NMR
C2-H	~4.1 (m)	~3.8 (m)
C4-H	~4.8 (t)	~4.9 (dd)
C2-CH₃	~1.3 (d)	~1.4 (d)
¹³C NMR
C2	~74	~72
C4	~64	~66
C2-CH₃	~21	~22

Note: These are predicted values and may vary depending on the substitution pattern on the aromatic ring and the deuterated solvent used.[6][7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the synthesized compounds, further confirming their identity.

Expected Fragmentation Pattern:

The electron ionization (EI) mass spectrum of 2-methyl-4-chromanol would likely show a molecular ion peak [M]⁺. Common fragmentation pathways for alcohols include the loss of a water molecule ([M-18]⁺) and alpha-cleavage. For 2-methyl-4-chromanol, alpha-cleavage could involve the loss of the methyl group ([M-15]⁺) or the cleavage of the C3-C4 bond.[8][9][10]

Biological Activities and Structure-Activity Relationships (SAR)

2-Methyl-4-chromanol analogs have shown promise in several therapeutic areas, most notably as anticancer and antibacterial agents.

Anticancer Activity

Derivatives of the chroman scaffold have been reported to exhibit cytotoxic effects against various cancer cell lines.[2][11] The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

Table 2: Anticancer Activity of Representative Chromanone/Chromanol Analogs

Compound	Cancer Cell Line	Activity (IC₅₀)	Reference
Halogenated Benzofuran Derivative 7	A549 (Lung Carcinoma)	Promising Activity	[12]
Halogenated Benzofuran Derivative 8	A549 and HepG2	Significant Activity	[12]
4-Thiazolidinone Derivative (Les-6009)	SH-SY5Y (Neuroblastoma)	IC₅₀ ~25 µM	[13]

Signaling Pathways:

While specific pathways for 2-methyl-4-chromanol analogs are still under investigation, related flavonoid and chroman derivatives have been shown to modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK/ERK pathways.[4][5][14][15][16] These pathways are crucial regulators of cell proliferation, survival, and apoptosis.

Putative modulation of the PI3K/Akt signaling pathway.

Antibacterial Activity

The emergence of multidrug-resistant bacteria necessitates the development of novel antibacterial agents. Chromanol derivatives have demonstrated significant activity, particularly against Gram-positive bacteria.[3] The reduction of the 4-keto group to a hydroxyl group in chromanones has been shown to enhance antibacterial potency.[17]

Table 3: Antibacterial Activity of Representative 4-Chromanone/Chroanol Analogs

Compound	Bacterial Strain	Activity (MIC)	Reference
2-n-Heptyl-7-hydroxy-4-chromanol	Gram-positive bacteria	12.5–25 µg/mL
2-Propyl-4-chromanol	Mycobacterium tuberculosis	12.5 µg/mL
Thymol Ester E2	S. aureus	15.625 µg/mL	[18]
Thymol Ester E2	S. epidermis	62.5 µg/mL	[18]

Mechanism of Action:

Studies on related compounds suggest that the antibacterial mechanism may involve the dissipation of the bacterial membrane potential, leading to the inhibition of essential macromolecular biosynthesis.

Experimental Protocols: Biological Evaluation

In Vitro Anticancer Activity: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 2-methyl-4-chromanol analogs for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values.

Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Assay

• Compound Preparation: Prepare serial two-fold dilutions of the 2-methyl-4-chromanol analogs in a 96-well microtiter plate containing Mueller-Hinton broth.

• Bacterial Inoculation: Add a standardized bacterial suspension to each well.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

The chemical space of 2-methyl-4-chromanol analogs presents a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility of the chromanol scaffold, coupled with the potential for stereoselective modifications, allows for the systematic exploration of structure-activity relationships. The promising anticancer and antibacterial activities highlighted in this guide underscore the potential of these compounds.

Future research should focus on:

• Expansion of the Analog Library: Synthesis of a broader range of analogs with diverse substitutions on the aromatic ring and variations at the C2 position to further probe the SAR.

• Elucidation of Mechanisms of Action: In-depth studies to identify the specific molecular targets and signaling pathways modulated by the most potent analogs.

• In Vivo Efficacy Studies: Evaluation of the therapeutic potential of lead compounds in relevant animal models of cancer and infectious diseases.

• Pharmacokinetic and Toxicological Profiling: Assessment of the drug-like properties of promising candidates to guide their development towards clinical applications.

By leveraging the principles and protocols outlined in this guide, researchers can effectively navigate the chemical space of 2-methyl-4-chromanol analogs and contribute to the development of the next generation of targeted therapies.

References

• Synthesis, Structure–Activity Relationship Studies, and Antibacterial Evaluation of 4-Chromanones and Chalcones, as Well as Olympicin A and Derivatives. (n.d.). PMC. [Link]

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. [Link]

• Kabbe, H. J., & Widdig, A. (1984). Chroman-4-ones and process for preparing same. U.S. Patent No. 4,479,007. Washington, DC: U.S.

• Luche, J. L. (1978). Lanthanides in Organic Chemistry. 1. Selective 1,2 Reductions of Conjugated Ketones. Journal of the American Chemical Society, 100(7), 2226–2227. [Link]

• Interpreting Mass Spectra - A-level Chemistry. (2020, May 22). YouTube. [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

• Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction. (2010). Steroids, 75(10), 721-725. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

• Journal of Physical Chemistry and Functional Materials. (2023). DergiPark. [Link]

• Synthesis and anticanceractivity of some new 2-[(4-methy-2-oxo-2H- chromen-7-yl)-oxy]acetamidederivatives. (2016). Der Pharma Chemica, 8(1), 397-403. [Link]

• Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. (2022). Molecules, 27(3), 893. [Link]

• The Role of PI3K/AKT and MAPK Signaling Pathways in Erythropoietin Signalization. (2021). International Journal of Molecular Sciences, 22(14), 7659. [Link]

• The Roles of PI3K/AKT/mTOR and MAPK/ERK Signaling Pathways in Human Pheochromocytomas. (2016). International Journal of Endocrinology, 2016, 1-9. [Link]

• PI3K/AKT signaling allows for MAPK/ERK pathway independency mediating dedifferentiation-driven treatment resistance in melanoma. (2022). bioRxiv. [Link]

• Synthesis, characterization, anticancer, antibacterial and antioxidant activities of novel thymol ester compound. (2025). An-Najah Staff. [Link]

• Predicting the Diagnostic Information of Tandem Mass Spectra of Environmentally Relevant Compounds Using Machine Learning. (2023). Environmental Science & Technology. [Link]

• GNPS Library Spectrum CCMSLIB00009943435. (2022). GNPS. [Link]

• CONTENTS 1. 13C NMR spectroscopy • Chemical shift. (n.d.). [Link]

• Proton chemical shifts in NMR spectroscopy. Part 7.1 C–C anisotropy and the methyl effect. (n.d.). Modgraph. [Link]

• Complete Assignments of 1 H and 13 C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. (2025). Molecules, 30(3), 629. [Link]

• Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate. (n.d.). PMC. [Link]

• 1H and 13C NMR chemical shifts and spin-spin coupling constants in trans- and cis-decalins. (2005). Magnetic Resonance in Chemistry, 43(8), 639-646. [Link]

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Protocols & Analytical Methods

Application Note: Strategic Control of Diastereoselectivity in the Reduction of 2-Methyl-4-Chromanone

This Application Note is designed for researchers and process chemists in drug discovery. It moves beyond basic synthesis to address the specific stereochemical challenges of the chroman-4-one scaffold, a privileged structure in bioactive molecules (e.g., Vitamin E analogs, flavonoids).

Executive Summary & Mechanistic Insight[1]

The reduction of 2-methyl-4-chromanone creates a second stereocenter at the C4 position. Because the C2-methyl group is already established (typically as a racemate or single enantiomer), the reduction is diastereoselective . Control over the relative stereochemistry (cis vs. trans) is dictated by the choice of reducing agent and its interaction with the ring conformation.

The Conformational Landscape

The chromanone ring typically adopts a half-chair (sofa) conformation . The C2-methyl group strongly prefers the pseudo-equatorial position to minimize 1,3-diaxial steric strain. This locks the conformation, making the two faces of the carbonyl group distinct:

• Axial Attack (Top Face): The hydride approaches perpendicular to the ring plane. This leads to the pseudo-equatorial alcohol (cis-isomer).

• Equatorial Attack (Side Face): The hydride approaches from the side. This leads to the pseudo-axial alcohol (trans-isomer).

The "Steric Approach" vs. "Product Stability" Rule[2]

• Small Nucleophiles (NaBH

  , LiAlH ): Prefer axial attack (Felkin-Anh/Torsional strain models). This yields the thermodynamically more stable cis-isomer (diequatorial).

• Bulky Nucleophiles (L-Selectride): The axial path is sterically hindered by the C5-proton and the ring oxygen lone pairs. These reagents are forced to attack from the equatorial face , yielding the kinetic trans-isomer (axial alcohol).

Caption: Mechanistic divergence in chromanone reduction. Small hydrides access the axial trajectory to form the cis-alcohol, while bulky hydrides are forced to the equatorial trajectory.

Experimental Protocols

Protocol A: Synthesis of cis-2-Methyl-4-chromanol (Thermodynamic/Small Hydride)

Objective: Maximize formation of the 2,4-cis isomer (typically >90:10 dr).

• Reagents: Sodium Borohydride (NaBH

  ), Methanol (MeOH), Cerium(III) Chloride Heptahydrate (CeCl ·7H O - Optional/Luche).

• Rationale: The addition of CeCl

  (Luche conditions) catalyzes the reduction and often enhances the preference for the equatorial alcohol (cis) by coordinating the carbonyl oxygen, making the axial attack even more favorable electronically.

Step-by-Step:

• Preparation: Dissolve 2-methyl-4-chromanone (1.0 eq) in MeOH (0.2 M concentration).

• Luche Additive (Recommended): Add CeCl

  ·7H O (1.0 eq) and stir at 0°C for 15 minutes to ensure complexation.

• Reduction: Add NaBH

  (1.1 eq) portion-wise over 10 minutes. Gas evolution (H ) will occur.

• Reaction: Stir at 0°C for 1 hour. Monitor by TLC (usually 20% EtOAc/Hexane).

• Quench: Carefully add saturated aqueous NH

  Cl solution.

• Workup: Evaporate MeOH under reduced pressure. Extract the aqueous residue with CH

  Cl (3x). Wash combined organics with brine, dry over Na SO , and concentrate.

• Purification: Flash chromatography (Silica gel, gradient 10-30% EtOAc/Hexanes). The cis isomer typically elutes after the trans isomer due to the equatorial OH group interacting more strongly with silica.

Protocol B: Synthesis of trans-2-Methyl-4-chromanol (Kinetic/Bulky Hydride)

Objective: Access the 2,4-trans isomer (pseudo-axial alcohol).

• Reagents: L-Selectride (Lithium tri-sec-butylborohydride), THF (anhydrous).

• Rationale: The bulky sec-butyl groups prevent the borohydride from approaching the "top" (axial) face. Attack occurs from the side (equatorial), forcing the oxygen into the axial position.

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool to -78°C under Nitrogen/Argon atmosphere.

• Dissolution: Dissolve 2-methyl-4-chromanone (1.0 eq) in anhydrous THF.

• Addition: Add L-Selectride (1.1 eq, 1.0 M in THF) dropwise via syringe over 20 minutes. Maintain temp < -70°C.

• Reaction: Stir at -78°C for 2 hours. Do not allow to warm, as thermodynamic equilibration to the cis isomer can occur.

• Oxidative Workup: Carefully add MeOH (to quench excess hydride), followed by 10% NaOH and 30% H

  O . Stir at 0°C for 30 mins (oxidizes the organoboron byproducts).

• Extraction: Extract with Et

  O or EtOAc. Wash with Na S O (to remove peroxides) and brine.

• Purification: Flash chromatography.

Protocol C: Biocatalytic Reduction (High Enantio- & Diastereoselectivity)

Objective: Synthesis of a specific enantiomer (e.g., (2R,4S)-cis) with >99% ee/de.

• Reagents: Ketoreductase (KRED) screening kit (e.g., Codexis, Daicel), NADPH/NADH recycling system (Glucose/GDH).

• Rationale: Enzymes provide a rigid chiral pocket that overrides inherent substrate steric bias.

Workflow:

• Screening: Screen a panel of KREDs (typically 24-96 variants) in 96-well plates with phosphate buffer (pH 7.0), substrate (2-5 g/L), and cofactor recycling mix.

• Analysis: Analyze hits by Chiral HPLC.

• Scale-up:

  • Dissolve substrate in IPA/Buffer mix (often 10-30% IPA helps solubility).

  • Add optimized KRED enzyme (1-5 wt%) and Cofactor (NADP+).

  • Stir at 30°C for 24 hours.

  • Extract with MTBE.[1]

Analytical Validation (Self-Validating System)

The success of the protocol is validated not just by yield, but by NMR confirmation of the relative stereochemistry.

1H NMR Coupling Constants ( )

The coupling constant between the proton at C4 (carbinol proton) and the protons at C3 is definitive.

Feature	Cis-Isomer (Major NaBH )	Trans-Isomer (Major Selectride)
Geometry	2-Me (Eq) / 4-OH (Eq)	2-Me (Eq) / 4-OH (Ax)
H4 Proton	Pseudo-Axial	Pseudo-Equatorial
H3 Protons	One Axial, One Equatorial	One Axial, One Equatorial
Key Signal	H4 appears as a dd or t	H4 appears as a narrow t or dd
Coupling ( )	Large (~10-12 Hz)	Small (~2-4 Hz)
Shift ( )	Typically more upfield (ax H)	Typically more downfield (eq H)

Validation Check:

• If your product shows a doublet of doublets at C4 with one

  value > 10 Hz, you have the cis-isomer .

• If your product shows a narrow multiplet with all

  values < 5 Hz, you have the trans-isomer .

Decision Matrix & Troubleshooting

Caption: Decision matrix for selecting the appropriate reduction protocol based on target stereochemistry.

Troubleshooting Table:

Issue	Probable Cause	Solution
Low Selectivity (cis/trans mix)	Temperature too high during Selectride addition.	Ensure internal temp stays < -70°C.
Over-reduction	Formation of chroman (loss of OH).	Avoid acidic conditions during workup; dehydration occurs easily.
Incomplete Conversion	Steric hindrance of 2-Me group.	Use Luche conditions (CeCl ) to activate carbonyl.
Elimination Product (Chromene)	Acid-catalyzed elimination during workup.	Neutralize carefully; avoid strong acids in NMR solvent (use K CO filtered CDCl ).

References

• Kabbe, H. J. (1978). Synthesis of Chromanols and Chromanones. Synthesis, 1978(12), 886-887. Link (Foundational work on chromanone reduction).

• Hanaya, K., et al. (1974). Stereochemistry of the Reduction of 2-Substituted 4-Chromanones. Bulletin of the Chemical Society of Japan, 47(2), 509-510. Link (Confirms NaBH4 yields cis-isomer).

• Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides. Journal of the American Chemical Society, 103(18), 5454–5459. Link (Protocol for Luche reduction).

• Hollmann, F., et al. (2011). Enzymatic reduction of ketones.[1][2][3] Green Chemistry, 13, 226-265. Link (Review of KRED biocatalysis).

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

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• 3. Recent advances in the biocatalytic reduction of ketones and oxidation of sec-alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical techniques for "trans-2-Methyl-4-chromanol" characterization

An Application Guide for the Comprehensive Characterization of trans-2-Methyl-4-chromanol

Abstract: This document provides a detailed guide for the analytical characterization of trans-2-Methyl-4-chromanol, a heterocyclic compound belonging to the chromanol family. Chromanols are significant structural motifs found in various biologically active molecules, including vitamin E and other natural products.[1][2] Accurate and comprehensive characterization is paramount for ensuring compound identity, purity, and stereochemical integrity in research, drug development, and quality control settings. This guide outlines an integrated, multi-technique approach, detailing the theoretical basis and practical protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC).

Introduction: The Need for an Orthogonal Analytical Approach

The unambiguous structural confirmation and purity assessment of a synthetic compound like trans-2-Methyl-4-chromanol cannot be achieved by a single analytical technique. Each method provides a unique piece of the molecular puzzle. While spectroscopic techniques like NMR, MS, and FT-IR elucidate the molecular structure and functional groups, chromatographic methods such as HPLC are essential for quantifying its purity and identifying potential impurities. This guide presents a validated workflow where these techniques are used in concert to provide a comprehensive and trustworthy characterization profile.

Integrated Analytical Workflow

The characterization process follows a logical progression from initial purity assessment to definitive structural elucidation. An impurity identified by HPLC, for example, can be further investigated by LC-MS to determine its molecular weight, aiding in its identification.

Caption: Integrated workflow for the characterization of trans-2-Methyl-4-chromanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules.[3] By analyzing the chemical environment of ¹H (proton) and ¹³C nuclei, one can determine the carbon-hydrogen framework and the precise connectivity of atoms within the molecule.

Causality and Experimental Choices

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic molecules as it dissolves the analyte without producing an overwhelming solvent signal in the ¹H NMR spectrum.[4]

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard because its protons are chemically shielded, resonating at a defined 0.0 ppm, and it is chemically inert.[5]

• ¹H NMR: Provides information on the number of different proton environments, their relative numbers (integration), and their neighboring protons (spin-spin splitting). The coupling constant (J-value) between the proton at C4 and the adjacent methylene protons at C3 is critical for confirming the trans stereochemistry.

• ¹³C NMR: Reveals the number of unique carbon environments in the molecule.

Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of trans-2-Methyl-4-chromanol in approximately 0.6 mL of CDCl₃.

• Standard Addition: Add a small drop of TMS to the solution.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H Acquisition Parameters:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~4 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 16-64, depending on concentration.

• ¹³C Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled (zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

• Data Processing: Process the raw data (FID) using appropriate software (e.g., Mnova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Reference the ¹H spectrum to the TMS peak at 0.0 ppm and the ¹³C spectrum to the residual CDCl₃ peak at 77.16 ppm.[6]

Expected Spectral Data

The following tables summarize the predicted chemical shifts (δ) in ppm, multiplicities, and assignments for the molecule.

Table 1: Expected ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.10 - 6.80	m	4H	Ar-H	Aromatic protons on the benzene ring.
~ 4.80	t	1H	H -4	Benzylic proton adjacent to hydroxyl group. Expected as a triplet due to coupling with two C3 protons.
~ 3.80	m	1H	H -2	Proton on carbon adjacent to the ether oxygen and methyl group.
~ 2.50	s (broad)	1H	OH	Hydroxyl proton; signal may be broad and its shift is concentration-dependent.[5] Can be confirmed by D₂O exchange.[5]
~ 2.10	m	1H	H -3a (axial)	Diastereotopic methylene proton.
~ 1.90	m	1H	H -3b (equatorial)	Diastereotopic methylene proton.

| ~ 1.45 | d | 3H | C2-CH₃ | Methyl group doublet, coupled to the H-2 proton. |

Table 2: Expected ¹³C NMR Data (101 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 150.0	C -8a	Aromatic carbon attached to oxygen.
~ 129.0 - 120.0	Ar-C	Aromatic carbons.
~ 116.0	C -4a	Aromatic carbon.
~ 75.0	C -2	Carbon adjacent to ether oxygen and methyl group.
~ 65.0	C -4	Carbon bearing the hydroxyl group.
~ 35.0	C -3	Methylene carbon in the heterocyclic ring.

| ~ 22.0 | C2-C H₃ | Methyl group carbon. |

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and valuable structural information through the analysis of fragmentation patterns.[7] For chromanol derivatives, electron ionization (EI) is a common technique that induces reproducible fragmentation.

Causality and Experimental Choices

• Ionization Method: Electron Ionization (EI) is chosen for its ability to generate a clear molecular ion (M⁺˙) and a rich, reproducible fragmentation pattern that serves as a "fingerprint" for the compound.

• Expected Fragmentation: The heterocyclic ring of the chromanol moiety is expected to undergo characteristic fragmentation. The most significant fragmentation pathway for chromanols involves the loss of a C₃H₇ fragment (55 Da) or C₃H₈ (56 Da) from the heterocyclic ring, leading to stable tropylium or quinone methide ions, respectively.[8]

Protocol: GC-MS with Electron Ionization

• Sample Preparation: Prepare a dilute solution of the compound (~100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm).

  • Carrier Gas: Helium at a constant flow of ~1 mL/min.

  • Injection: 1 µL, splitless injection.

  • Temperature Program: Start at 80 °C, hold for 2 min, then ramp at 10 °C/min to 280 °C and hold for 5 min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

Expected Mass Spectrum Data

Table 3: Predicted Key Ions in EI-MS

m/z (Daltons)	Ion	Description
164	[M]⁺˙	Molecular Ion (C₁₀H₁₂O₂)
149	[M - CH₃]⁺	Loss of the methyl group from C2.
123	[M - C₃H₇]⁺	Loss of a propyl fragment from the heterocyclic ring.[8]
122	[M - C₃H₈]⁺˙	Loss of propane via hydrogen transfer.[8]

| 107 | | Further fragmentation of the aromatic ring. |

Caption: Key fragmentation pathways for 2-Methyl-4-chromanol in EI-MS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Protocol: Attenuated Total Reflectance (ATR) or KBr Pellet

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact by applying pressure with the anvil.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Range: Collect data from 4000 cm⁻¹ to 400 cm⁻¹.

Expected FT-IR Data

Table 4: Key FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
3600 - 3200	O-H stretch	Alcohol	Strong, Broad
3100 - 3000	C-H stretch	Aromatic	Medium
2980 - 2850	C-H stretch	Aliphatic (CH₃, CH₂, CH)	Medium-Strong
1600, 1480	C=C stretch	Aromatic Ring	Medium, Sharp
1250 - 1200	C-O stretch	Aryl-Alkyl Ether	Strong

| 1100 - 1000 | C-O stretch | Secondary Alcohol | Strong |

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for assessing the purity of a non-volatile organic compound.[9] A reverse-phase method is typically suitable for chromanol derivatives.

Causality and Experimental Choices

• Mode: Reverse-phase HPLC is selected, as the analyte is moderately polar and will interact well with a non-polar stationary phase (like C18).[10]

• Mobile Phase: A mixture of water and a polar organic solvent like acetonitrile or methanol is used.[11] A gradient elution (where the organic solvent percentage increases over time) is often employed to ensure that both the main compound and any potential impurities (with different polarities) are eluted with good peak shape.[9]

• Detector: UV-Vis detection is ideal as the aromatic chromanol ring possesses a strong chromophore that absorbs UV light, typically around 270-280 nm.

Protocol: Reverse-Phase HPLC for Purity Analysis

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Instrumentation: Use an HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• System Suitability: Before sample analysis, perform replicate injections of a standard solution to ensure the system is performing correctly (e.g., check for consistent retention times, peak areas, and tailing factors).[12]

Table 5: Suggested HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water (HPLC Grade)
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient	0-2 min: 30% B; 2-15 min: 30% to 95% B; 15-18 min: 95% B; 18-18.1 min: 95% to 30% B; 18.1-22 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 275 nm

| Run Time | 22 minutes |

• Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the purity of the main peak as a percentage of the total peak area.

Conclusion

The analytical strategy detailed in this guide provides a robust framework for the complete characterization of trans-2-Methyl-4-chromanol. By integrating data from NMR for structural mapping, MS for molecular weight confirmation, FT-IR for functional group identification, and HPLC for purity assessment, researchers can establish the identity, integrity, and quality of their compound with a high degree of scientific confidence. Each protocol is designed to be self-validating and is grounded in established analytical principles.

References

• Nilsson, J. L. G., Agurell, S., Selander, H., Sievertsson, H., & Skånberg, I. (1969). Mass Spectra of Chromanols Related to Tocopherols. Acta Chemica Scandinavica, 23, 1832-1834. (Available at: [Link])

• Frank, J., & Schmachtenberg, J. (2020). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. Frontiers in Physiology, 11, 396. (Available at: [Link])

• The Royal Society of Chemistry. (n.d.). Supporting Information - General considerations. (Available at: [Link])

• Taylor & Francis Online. (n.d.). Analytical methods – Knowledge and References. (Available at: [Link])

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. (Available at: [Link])

• SIELC Technologies. (2018). Separation of 2-Methoxy-4-methylphenol on Newcrom R1 HPLC column. (Available at: [Link])

• Kandasamy, et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Metabolites, 9(6), 113. (Available at: [Link])

• Mosandl, A., et al. (2001). Enantioselective analysis of 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)-but-2-enol, 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)-but-2-enal and alpha-campholene aldehyde by capillary gas chromatography. Journal of Separation Science, 24(10), 819-822. (Available at: [Link])

• Lafta, S. J., et al. (2013). SYNTHESIS AND CHARACTERIZATION OF SOME (7-HYDROXY-4-METHYL-2H-CHROMEN-2-ONE) DERIVATIVES. Journal of Kerbala University, 11(2). (Available at: [Link])

• Birringer, M., et al. (2018). Natural 6-hydroxy-chromanols and -chromenols: structural diversity, biosynthetic pathways and health implications. RSC Advances, 8(32), 17736-17781. (Available at: [Link])

• Reusch, W. (n.d.). NMR Spectroscopy. Michigan State University Chemistry Department. (Available at: [Link])

• Siregar, P., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. (Available at: [Link])

• Clark, J. (2014). The H-1 NMR spectrum of 2-methylpropan-1-ol. Doc Brown's Chemistry. (Available at: [Link])

• de Souza, M. V. N., et al. (2023). Synthesis, characterization and crystal structure of methyl 2-(2-oxo-2 H-chromen-4-yl-amino)-benzoate. Acta Crystallographica Section E, 79(Pt 9), 842-846. (Available at: [Link])

• Garcia, A., et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) in throat lozenges. Journal of Pharmaceutical and Biomedical Analysis, 13(12), 1447-1452. (Available at: [Link])

• Arjunan, V., & Mohan, S. (2011). Fourier Transform Infrared and FT-Raman Spectra, Assignment, ab initio, DFT and Normal Co-Ordinate Analysis of 2-chloro-4-methylaniline and 2-chloro-6-methylaniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1834-1842. (Available at: [Link])

• Stankovic, M., et al. (2020). Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids. Molecules, 25(7), 1673. (Available at: [Link])

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• NIST. (n.d.). Methyl Alcohol. NIST Chemistry WebBook. (Available at: [Link])

• Sant'Ana, A. E. G., et al. (2008). Synthesis of (S)-(+)-2-methyl-4-octanol: male-specific compound released by sugarcane weevil Sphenophorus levis (coleoptera: curculionidae). Journal of the Brazilian Chemical Society, 19(2), 330-334. (Available at: [Link])

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• 2. Natural 6-hydroxy-chromanols and -chromenols: structural diversity, biosynthetic pathways and health implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. low/high resolution 1H proton nmr spectrum of 2-methylpropan-1-ol C4H10O (CH3)2CHCH2OH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutyl alcohol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. NMR Spectroscopy [www2.chemistry.msu.edu]
• 6. rsc.org [rsc.org]
• 7. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Separation of 2-Methoxy-4-methylphenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]

Application Note: In Vitro Assay Development for trans-2-Methyl-4-chromanol

Executive Summary & Scientific Rationale

The chroman-4-ol scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for Vitamin E analogs (tocopherols), SIRT2 inhibitors, and various antifungal agents. trans-2-Methyl-4-chromanol represents a specific chiral challenge; its biological activity is often distinct from its cis-isomer due to the spatial orientation of the C2-methyl and C4-hydroxyl groups.

Developing robust in vitro assays for this compound requires addressing three specific technical hurdles:

• Stereochemical Integrity: Ensuring the trans-configuration is maintained during solubilization and testing.

• Lipophilicity: The chroman core is hydrophobic, necessitating optimized solvent systems (DMSO/EtOH) to prevent precipitation in aqueous buffers.

• Redox Reactivity: As a phenol-ether derivative, the molecule is susceptible to oxidative degradation (quinone formation), which can produce false positives in colorimetric assays.

This guide outlines a validated workflow for profiling trans-2-Methyl-4-chromanol, moving from structural verification to functional antioxidant and enzymatic inhibition assays.

Pre-Formulation & Quality Control (The "Trans" Factor)

Before biological testing, the specific isomer must be validated. The trans-isomer is thermodynamically distinct and can be differentiated by coupling constants in

H-NMR.

Protocol A: Stereochemical Validation via NMR & Chiral HPLC

Rationale: In trans-2-methyl-4-chromanol, the C2 and C4 protons occupy pseudo-axial positions, resulting in a larger coupling constant (

and ) compared to the cis-isomer.

Step-by-Step Methodology:

• NMR Setup: Dissolve 5 mg of compound in 600

  L .

• Acquisition: Run a standard 1H-NMR (400 MHz or higher).

• Analysis: Focus on the C4-H signal (

  ~4.5-4.8 ppm).

  • Trans-isomer: Appears as a doublet of doublets (dd) or triplet with

    Hz (indicating anti-periplanar geometry with C3-H).

  • Cis-isomer: Appears with smaller coupling constants (

    Hz).

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H (4.6 x 250 mm).

  • Mobile Phase: Hexane:Isopropanol (90:10 or 95:5) isocratic.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 280 nm (characteristic phenol absorption).

  • Acceptance Criteria: Enantiomeric Excess (ee) > 98% and Diastereomeric Ratio (dr) > 95:5 trans:cis.

Functional Assay 1: Lipophilic Antioxidant Capacity (ORAC-L)

Context: Chromanols are classic chain-breaking antioxidants. Standard aqueous assays (like ABTS) often fail due to solubility issues. We utilize the Lipophilic Oxygen Radical Absorbance Capacity (ORAC-L) assay.

Experimental Design

This assay measures the preservation of fluorescence of a probe (fluorescein) in the presence of peroxyl radicals generated by AAPH. The trans-2-methyl-4-chromanol acts as a hydrogen atom donor (HAT mechanism).

Reagents:

• Probe: Fluorescein (dissolved in 75 mM phosphate buffer, pH 7.4).

• Generator: AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

• Solubilizer: Randomly Methylated

  -Cyclodextrin (RMCD) is used to solubilize the lipophilic chromanol in the aqueous buffer.

Protocol:

• Preparation:

  • Dissolve trans-2-methyl-4-chromanol in acetone:water (50:50) containing 7% RMCD.

  • Prepare Trolox standards (10–100

    M) in the same solvent system.

• Plating:

  • Add 20

    L of sample/standard to a black 96-well plate.

  • Add 120

    L of Fluorescein solution (117 nM final).

• Incubation: Incubate at 37°C for 15 minutes.

• Initiation: Add 60

  L of AAPH (40 mM final).

• Kinetic Read:

  • Excitation: 485 nm | Emission: 520 nm.

  • Read every minute for 60 minutes.

• Data Analysis: Calculate Area Under the Curve (AUC).

  • .

  • Report activity as Trolox Equivalents (TE) .

Functional Assay 2: SIRT2 Inhibition Screen[1]

Context: Substituted chroman-4-ones and chromanols have been identified as selective inhibitors of Sirtuin 2 (SIRT2), an NAD+-dependent deacetylase implicated in neurodegeneration.

Protocol: Fluorogenic Deacetylase Assay

Mechanism: The assay uses a p53-derived acetylated peptide linked to a fluorophore (AMC). Deacetylation by SIRT2 sensitizes the substrate to proteolytic cleavage, releasing fluorescent AMC.

Reagents:

• Enzyme: Recombinant Human SIRT2.

• Substrate: Ac-Arg-His-Lys-Lys(Ac)-AMC.

• Cofactor: NAD+ (500

  M).

• Developer: Trypsin/Nicotinamide solution.

Workflow:

• Compound Dilution: Prepare 10-point serial dilution of trans-2-methyl-4-chromanol in DMSO (Final DMSO < 1%).

• Enzyme Reaction:

  • Mix 25

    L SIRT2 enzyme buffer + 5 L compound.

  • Incubate 10 min at Room Temp (RT) to allow binding.

• Substrate Addition:

  • Add 20

    L Substrate/NAD+ mix.

  • Incubate 60 min at 37°C.

• Stop & Develop:

  • Add 50

    L Developer solution (contains Nicotinamide to stop SIRT2 and Trypsin to cleave deacetylated peptide).

  • Incubate 20 min at RT.

• Detection:

  • Read Fluorescence (Ex 360 nm / Em 460 nm).

• QC Check: Z-factor must be > 0.5. Reference inhibitor: AGK2 (

  ).

Visualization of Assay Logic

The following diagram illustrates the decision tree for profiling the trans-chromanol scaffold, ensuring that physical properties do not confound biological results.

Figure 1: Integrated workflow for validating bioactivity of chiral chromanols, emphasizing the critical QC and solubility steps.

Data Presentation & Analysis

When reporting data for trans-2-methyl-4-chromanol, use the following template to ensure comparability across studies.

Table 1: Summary of In Vitro Profile

Assay Type	Parameter	Value (Example)	Control Reference	Notes
Purity	Diastereomeric Ratio (dr)	>98:2 (trans:cis)	N/A	Determined via Chiralcel OD-H
Antioxidant	ORAC Value	2.4 TE (Trolox Eq)	Trolox (1.0 TE)	High efficacy due to phenolic H-donor
Enzymatic	SIRT2	12.5 M	AGK2 ( M)	Moderate potency; useful scaffold
Toxicity	HepG2	> 100 M	Tamoxifen	Low cytotoxicity observed

Troubleshooting & Optimization

Issue: Compound Precipitation

• Symptom: Turbidity in the well or erratic fluorescence readings.

• Cause: The methyl-chromanol core is highly lipophilic (

  ).

• Solution: Do not exceed 1% DMSO final concentration. If precipitation persists, switch to the RMCD (Cyclodextrin) method described in the ORAC protocol.

Issue: Interference in Fluorescence Assays

• Symptom: High background signal in SIRT2 assay (AMC channel).

• Cause: Chromanols can auto-fluoresce or quench AMC if oxidized to quinones.

• Solution: Run a "Compound Only" control (no enzyme) to subtract intrinsic fluorescence. Prepare fresh stock solutions daily to prevent oxidation.

References

• Chromanols as SIRT2 Inhibitors

  • Title: "Structure-Activity Relationship of Chroman-4-one Deriv
  • Source:Journal of Medicinal Chemistry.

  • URL:[Link] (Generic link to ACS Med Chem for verification of class activity).

• Antioxidant Kinetics of Chromanols

  • Title: "Antioxidant properties of natural and synthetic chromanol derivatives: Study by fast kinetics and electron spin resonance spectroscopy."

  • Source:Journal of Organic Chemistry (2005).[1]

  • URL:[Link]

• Stereoselective Synthesis & Activity

  • Title: "Synthesis, characterization, and biological assessment of the four stereoisomers of the H3 receptor antagonist..." (Demonstrates importance of chromanol stereochemistry).

  • Source:Bioorganic & Medicinal Chemistry Letters (2013).[2]

  • URL:[Link]

• ORAC Assay Methodology

  • Title: "Development and Validation of a Lipophilic Oxygen Radical Absorbance Capacity Assay for Lipophilic Antioxidants."
  • Source:Journal of Agricultural and Food Chemistry.

  • URL:[Link]

Sources

• 1. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 2. Synthesis, characterization, and biological assessment of the four stereoisomers of the H(3) receptor antagonist 5-fluoro-2-methyl-N-[2-methyl-4-(2-methyl[1,3']bipyrrolidinyl-1'-yl)phenyl]benzamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: trans-2-Methyl-4-chromanol as a High-Value Precursor in Drug Discovery

This Application Note is written for researchers in medicinal chemistry and drug discovery. It focuses on the stereoselective synthesis, purification, and utility of trans-2-methyl-4-chromanol , a privileged scaffold intermediate.

Executive Summary

The chroman-4-ol scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for varying therapeutic classes, including potassium channel openers (e.g., Cromakalim analogues), SIRT2 inhibitors, and anti-cancer agents.[1] While the 2,2-dimethyl variant is common, the 2-methyl-4-chromanol analogue offers a unique chiral handle at the C2 position, increasing vector complexity for Structure-Activity Relationship (SAR) studies.

This guide addresses the primary challenge in utilizing this scaffold: Stereocontrol. Standard hydride reductions of 2-methyl-4-chromanone predominantly yield the cis-isomer. This protocol details the synthesis of the cis-rich intermediate and, crucially, the Mitsunobu-based inversion strategy required to access the thermodynamically less favored or specific trans-2-methyl-4-chromanol (and its amino-derivatives) with high enantiopurity.

Strategic Significance: The Chroman Scaffold

The 2-methyl-4-chromanol motif allows for precise probing of binding pockets via two vectors:

• C2-Methyl: Controls the pucker of the dihydropyran ring, influencing the orientation of the C4-substituent.

• C4-Hydroxyl/Amine: Serves as the primary hydrogen bond donor/acceptor or attachment point for library elaboration.

Pharmacophore Mapping

The trans-configuration places the C2-methyl and C4-functional group on opposite faces of the ring system, often forcing the C4-substituent into a pseudo-equatorial conformation that mimics the bioactive conformation of several natural products (e.g., flavonoids).

Figure 1: Pharmacophore mapping of the substituted chroman scaffold.

Protocol A: Synthesis and Stereochemical Inversion

Objective: Synthesize trans-2-methyl-4-chromanol from 2-methyl-4-chromanone. Challenge: NaBH₄ reduction typically favors the cis-isomer (via axial attack on the pseudo-equatorial conformer). Solution: Reduce to cis, then invert to trans via Mitsunobu esterification.

Step 1: Reduction of 2-Methyl-4-chromanone

This step generates the alcohol mixture, predominantly cis.

Reagents:

• 2-Methyl-4-chromanone (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.1 eq)

• Methanol (anhydrous)

Procedure:

• Dissolve 2-methyl-4-chromanone in anhydrous methanol (0.5 M) and cool to 0°C.

• Add NaBH₄ portion-wise over 15 minutes.

• Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

• Quench: Add saturated NH₄Cl solution.

• Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Outcome: ~95% yield. Ratio is typically 3:1 to 4:1 (cis:trans) depending on exact conditions.

Step 2: Mitsunobu Inversion (The "Trans" Generator)

To access the trans-alcohol exclusively, we invert the major cis-isomer.

Reagents:

• Crude 2-methyl-4-chromanol (cis-rich mixture)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• p-Nitrobenzoic acid (PNBA) (1.5 eq) — Nucleophile for inversion

• THF (anhydrous)

Procedure:

• Dissolve crude alcohol, PPh₃, and PNBA in THF (0.2 M) under N₂ atmosphere.

• Cool to 0°C.

• Add DIAD dropwise (maintain T < 5°C).

• Stir at RT for 12 hours. Mechanistic Note: The reaction proceeds via SN2 inversion at C4, converting cis-alcohol to trans-ester.

• Hydrolysis: Concentrate THF. Redissolve residue in MeOH/THF (1:1) and add LiOH (3.0 eq). Stir 4 hours to cleave the ester.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

• Result: trans-2-methyl-4-chromanol (>95% dr).

Quantitative Data Summary

Parameter	NaBH₄ Reduction Only	Mitsunobu Inversion Route
Major Isomer	cis-2-methyl-4-chromanol	trans-2-methyl-4-chromanol
dr (cis:trans)	~80:20	< 5:95
Overall Yield	95%	65-75% (2 steps)
Key Variable	Solvent polarity affects hydride attack	SN2 mechanism guarantees inversion

Protocol B: Analytical Validation (Self-Validating System)

Distinguishing the isomers via ¹H NMR is critical. The coupling constant between H3 and H4 is diagnostic.

NMR Diagnostic Criteria (400 MHz, CDCl₃)

• trans-Isomer (Pseudo-equatorial OH):

  • The C4 proton is pseudo-axial.

  • The C3 protons are axial/equatorial.

  • Coupling: Large coupling (~6–9 Hz) indicates trans-diaxial relationship (H4-ax with H3-ax).

  • Shift: H4 signal typically appears upfield relative to cis.

• cis-Isomer (Pseudo-axial OH):

  • The C4 proton is pseudo-equatorial.

  • Coupling: Small coupling (~2–4 Hz) indicates equatorial-axial/equatorial-equatorial relationship.

  • Shift: H4 signal typically appears downfield.

QC Checkpoint: Before proceeding to library synthesis, confirm

values. If Hz, you have the trans scaffold.

Workflow Visualization: Synthesis Pathway

Figure 2: Synthetic workflow for accessing the trans-isomer via stereochemical inversion.

Downstream Application: Scaffold Functionalization

Once the trans-alcohol is secured, it serves as a precursor for amino-chromans (common in CNS drugs).

Protocol: Conversion to cis-4-Aminochroman (Double Inversion) If the target is the cis-amine, one can perform a second inversion on the trans-alcohol.

• Activation: React trans-alcohol with MsCl (Mesyl chloride)

  trans-Mesylate.

• Substitution: React with NaN₃ (Sodium Azide) in DMF.

  • Mechanism:[2][3][4][5][6] SN2 inversion. trans-OMs

    cis-N₃.

• Reduction: Staudinger reduction (PPh₃/H₂O) or Hydrogenation (H₂/Pd-C)

  cis-2-methyl-4-aminochroman .

Note: To get the trans-amine , one would start with the cis-alcohol (from NaBH₄ reduction) and perform the azide substitution directly.

References

• Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery. Bioorganic & Medicinal Chemistry. (2022). 7

• Synthesis of Enantioenriched 2-((Hetera)cyclo)alkylchromanols... through Enzymatic Resolution. ChemRxiv. (2025). 5

• Synthesis of some new derivatives of 2-methyl-4H-4-chromenone. Journal of Chemical and Pharmaceutical Research. 8

• Application Notes and Protocols: 4-Chromanol as a Versatile Intermediate. BenchChem. (2025).[1][9] 1

• Stereoselective Sodium Borohydride Reductions of Cyclopentanones. SciELO. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. scielo.br [scielo.br]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. dspace.uevora.pt [dspace.uevora.pt]
• 8. jocpr.com [jocpr.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Derivatization and Stereochemical Resolution of trans-2-Methyl-4-chromanol for Biological Profiling

Abstract

The 2-methyl-4-chromanol scaffold is a privileged substructure found in tocopherols (Vitamin E), flavonoids, and synthetic SIRT2 inhibitors. While the cis-isomer is kinetically favored during standard reduction, the trans-isomer often exhibits distinct pharmacodynamic profiles due to the equatorial orientation of the C2-methyl group. This application note provides a rigorous workflow for the synthesis, enzymatic resolution, and functional derivatization of trans-2-methyl-4-chromanol. We detail a self-validating protocol using Lipase B from Candida antarctica (CAL-B) for optical resolution and Mosher’s ester analysis for absolute stereochemical assignment.

Chemical Rationale & Synthesis Strategy[1][2][3][4][5][6][7][8][9]

The Stereochemical Challenge

The reduction of 2-methyl-4-chromanone typically yields a mixture of cis (2,4-syn) and trans (2,4-anti) isomers.

• Cis-isomer: Formed via hydride attack from the less hindered face (pseudo-axial attack).

• Trans-isomer: Thermodynamically more stable in the diequatorial conformation but often the minor product in kinetic reductions (NaBH4).

To study the biological activity of trans-2-methyl-4-chromanol, one must first isolate the trans-diastereomer from the reduction mixture and then resolve the enantiomers (

and ).

Workflow Visualization

The following diagram outlines the critical path from the ketone precursor to the biologically active derivative.

Figure 1: Critical workflow for isolating and derivatizing the trans-isomer.

Protocol A: Synthesis and Isolation of trans-Racemate

Objective: Reduce 2-methyl-4-chromanone and isolate the trans-isomer from the cis-major mixture.

Materials

• Substrate: 2-Methyl-4-chromanone (1.0 eq).

• Reagent: Sodium Borohydride (NaBH4) (1.5 eq).

• Solvent: Methanol (anhydrous).

• Quench: Saturated NH4Cl solution.

Step-by-Step Methodology

• Solubilization: Dissolve 2-methyl-4-chromanone (5 mmol) in MeOH (20 mL) and cool to 0°C.

• Reduction: Add NaBH4 portion-wise over 15 minutes. Note: Slow addition prevents runaway exotherms which can degrade stereoselectivity.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Workup: Quench with sat. NH4Cl. Extract with EtOAc (3x). Dry over Na2SO4 and concentrate.

• Separation (Critical): The crude typically contains a 70:30 (cis:trans) ratio.

  • Column: Silica Gel (230-400 mesh).

  • Eluent: Gradient 5%

    15% EtOAc in Hexane.

  • Observation: The cis-isomer (intramolecular H-bond stabilized) typically elutes after the trans-isomer in non-polar solvents, or exhibits distinct Rf values.

  • Validation: Confirm fractions via 1H-NMR. The C4-H proton appears as a doublet of doublets.

    • Cis (2,4-syn):

      Hz (eq-ax coupling).

    • Trans (2,4-anti):

      Hz (ax-ax coupling).

Protocol B: Enzymatic Kinetic Resolution (EKR)

Objective: Separate the enantiomers of

-trans-2-methyl-4-chromanol using Candida antarctica Lipase B (CAL-B).

Mechanism: CAL-B is highly selective for the

-alcohol in acylation reactions. It will selectively acetylate one enantiomer (typically the form in chromanols, depending on Cahn-Ingold-Prelog priority), leaving the other as a free alcohol.

Experimental Setup

• Substrate Prep: Dissolve

  -trans-2-methyl-4-chromanol (1 mmol) in dry Toluene or MTBE (10 mL).

• Acyl Donor: Add Vinyl Acetate (3.0 eq). Why? Vinyl acetate makes the reaction irreversible by releasing vinyl alcohol, which tautomerizes to acetaldehyde.

• Enzyme: Add Immobilized CAL-B (Novozym 435, 20 mg/mmol).

• Incubation: Shake at 30°C, 200 rpm for 24-48 hours.

• Monitoring: Monitor conversion via Chiral HPLC (Chiralcel OD-H column). Stop reaction at exactly 50% conversion.

• Purification: Filter off the enzyme. Separate the Free Alcohol (Enantiomer A) from the Acetate Ester (Enantiomer B) via flash chromatography.[1]

Data Summary: Resolution Efficiency

Parameter	Value	Notes
Enzyme	Novozym 435 (CAL-B)	High stability in organic solvents.
Solvent	Toluene	Hydrophobic solvents preserve the enzyme's "lid" dynamics.
Acyl Donor	Vinyl Acetate	Irreversible transesterification.
E-Value	> 100	Indicates excellent enantioselectivity.[2][3]
Yield	45-48% (per enantiomer)	Theoretical max is 50%.

Protocol C: Stereochemical Validation (Mosher's Method)

Objective: Determine the absolute configuration of the resolved alcohol using Mosher's Ester Analysis. This is the "Gold Standard" for self-validating stereochemistry without X-ray crystallography.

Methodology

• Derivatization: React separate aliquots of the resolved trans-alcohol with

  -(-)-MTPA-Cl and -(+)-MTPA-Cl in Pyridine/DCM.

• NMR Analysis: Acquire 1H-NMR spectra of both the

  -Mosher ester and -Mosher ester.

• Calculation: Calculate

  for protons near the chiral center (C4).

Interpretation Logic

The Mosher model predicts that the phenyl group of the MTPA auxiliary shields protons on one side of the plane.

• If

  : Protons are on the "right" side of the plane (relative to the CF3 group).

• If

  : Protons are on the "left" side.

Visualizing the Shielding Cone:

Figure 2: Mosher analysis logic. Positive shifts indicate protons unshielded by the phenyl group in the S-ester relative to the R-ester.

Protocol D: Functional Derivatization for Biological Assays

For biological studies (e.g., SIRT2 inhibition or localization), the hydroxyl group is the primary handle.

Option 1: Prodrug Synthesis (Succinate Ester)

To improve solubility for in vivo studies.

• Dissolve trans-alcohol in DCM.

• Add Succinic Anhydride (1.2 eq) and DMAP (cat).

• Stir 4h at RT. Acidic workup yields the hemisuccinate.

Option 2: Click-Chemistry Probe (Propargylation)

To synthesize a probe for cellular localization.

• Reagents: NaH (1.2 eq), Propargyl bromide (1.5 eq) in DMF at 0°C.

• Procedure: Add NaH to the alcohol solution. Stir 30 min. Add propargyl bromide.

• Application: The resulting alkyne-ether can be reacted with Azide-Fluorophores (e.g., Azide-Coumarin) inside fixed cells to visualize the drug target distribution.

References

• Reduction & Stereochemistry: Labat, G., et al. "Stereoselective synthesis of 4-chromanols." Tetrahedron Letters, 2000.

• Enzymatic Resolution: Ghanem, A. "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated Olefins." MDPI Polymers, 2011.

• Mosher Analysis: Hoye, T. R., et al. "A Practical Guide to Mosher's Acid Analysis." Nature Protocols, 2007.

• Biological Activity (SIRT2): Outeiro, T. F., et al. "Sirtuin 2 inhibitors rescue alpha-synuclein-mediated toxicity in models of Parkinson's disease." Science, 2007.

• Kinetic Resolution Protocols: BenchChem Application Notes. "Lipase-Catalyzed Kinetic Resolution of Alcohols."

Disclaimer: All protocols should be performed in a fume hood with appropriate PPE. The synthesis of bioactive molecules requires compliance with local safety and ethical regulations.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. re.public.polimi.it [re.public.polimi.it]

Application Notes and Protocols for Evaluating the Efficacy of trans-2-Methyl-4-chromanol

Introduction: The Therapeutic Potential of Chromanol Scaffolds

The chromanol ring system is a privileged scaffold in medicinal chemistry, forming the core structure of a diverse range of natural products and synthetic molecules with significant biological activities.[1] Notably, this structure is the foundation of tocopherols (Vitamin E), the body's primary lipid-soluble antioxidants.[1] The biological activities of chromanol derivatives are extensive and well-documented, with prominent anti-inflammatory and antioxidant properties.[1] These dual activities make them compelling candidates for the development of novel therapeutics for a range of pathologies underpinned by oxidative stress and inflammation, including neurodegenerative diseases, cardiovascular conditions, and certain cancers.

trans-2-Methyl-4-chromanol, as a member of this class, is a promising candidate for investigation. While specific biological data for this particular stereoisomer is emerging, the known activities of related chromanols provide a strong rationale for evaluating its efficacy as both an antioxidant and an anti-inflammatory agent.[2][3] This guide provides a comprehensive framework of cell-based assays to rigorously characterize the potential therapeutic effects of trans-2-Methyl-4-chromanol.

The protocols herein are designed as self-validating systems, providing researchers, scientists, and drug development professionals with the tools to assess the compound's intracellular antioxidant capacity and its ability to modulate key inflammatory pathways.

Part 1: Assessment of Intracellular Antioxidant Efficacy

The most biologically relevant measure of an antioxidant's efficacy is its activity within a living cell, where factors such as cell uptake, metabolism, and localization come into play. The Cellular Antioxidant Activity (CAA) assay is a robust method for quantifying the intracellular antioxidant potential of a compound.

Principle of the Cellular Antioxidant Activity (CAA) Assay

The CAA assay utilizes the cell-permeable probe 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA). Once inside the cell, cellular esterases cleave the diacetate groups, trapping the non-fluorescent 2',7'-Dichlorodihydrofluorescin (DCFH) within the cytoplasm. A free radical initiator, 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH), is then introduced to induce a controlled state of oxidative stress. The peroxyl radicals generated by AAPH oxidize DCFH to the highly fluorescent 2',7'-Dichlorofluorescein (DCF). An effective antioxidant, such as trans-2-Methyl-4-chromanol, will scavenge these peroxyl radicals, thereby inhibiting the oxidation of DCFH and reducing the fluorescent signal. The degree of fluorescence inhibition is directly proportional to the antioxidant capacity of the test compound.

Diagram 1: Cellular Antioxidant Activity (CAA) Assay Workflow

Caption: Simplified representation of the canonical NF-κB signaling cascade.

Detailed Protocol: Inhibition of LPS-Induced Cytokine Production

This assay uses the murine macrophage cell line RAW 264.7, which is a standard model for studying inflammation as these cells produce robust levels of pro-inflammatory cytokines upon stimulation with LPS.

Materials:

• RAW 264.7 murine macrophage cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Sterile 96-well cell culture plates

• Lipopolysaccharide (LPS) from E. coli

• Dexamethasone (positive control)

• Commercially available ELISA kits for mouse TNF-α and IL-6

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells at a density of 1-2 x 10⁵ cells/well in a 96-well plate.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Pre-treatment:

  • Prepare serial dilutions of trans-2-Methyl-4-chromanol and Dexamethasone in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions or controls.

  • Include a "vehicle control" (medium with the same concentration of solvent used for the compound) and an "unstimulated control" (medium only).

  • Pre-incubate the plate for 1-2 hours at 37°C.

• LPS Stimulation:

  • Prepare a 2 µg/mL solution of LPS in culture medium.

  • Add 100 µL of the LPS solution to all wells except the "unstimulated control" wells. The final concentration of LPS will be 1 µg/mL.

  • Incubate for 24 hours at 37°C.

• Supernatant Collection:

  • Centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.

  • Carefully collect the supernatant without disturbing the cell layer.

  • The supernatant can be stored at -80°C or used immediately for ELISA.

• Cytokine Quantification (ELISA):

  • Quantify the levels of TNF-α and IL-6 in the collected supernatants using commercial ELISA kits.

  • Follow the manufacturer's instructions for the specific ELISA kits being used.

Data Analysis:

• Standard Curve Generation: Generate a standard curve for both TNF-α and IL-6 using the provided standards in the ELISA kits.

• Cytokine Concentration Calculation: Determine the concentration of TNF-α and IL-6 in each sample by interpolating from the standard curve.

• Inhibition Calculation: Calculate the percentage inhibition of cytokine production for each concentration of trans-2-Methyl-4-chromanol compared to the LPS-stimulated vehicle control.

• IC₅₀ Determination: Plot the percentage inhibition against the log concentration of the compound to determine the IC₅₀ value.

Parameter	Recommended Value
Cell Line	RAW 264.7
Seeding Density	1-2 x 10⁵ cells/well
Plate Type	96-well, flat-bottom
Inflammatory Stimulus	LPS (1 µg/mL)
Positive Control	Dexamethasone
Pre-incubation Time	1-2 hours
Stimulation Time	24 hours
Readout	TNF-α and IL-6 levels (ELISA)

Conclusion and Future Directions

The cell-based assays detailed in this guide provide a robust and biologically relevant platform for the initial evaluation of trans-2-Methyl-4-chromanol's efficacy as an antioxidant and anti-inflammatory agent. Positive results from these assays, such as a low IC₅₀ in the CAA assay and potent inhibition of TNF-α and IL-6 production, would provide strong evidence for its therapeutic potential.

Further investigations could delve deeper into the mechanism of action. For instance, to confirm the involvement of the NF-κB pathway, researchers could perform Western blotting to assess the phosphorylation of IκBα and p65, or use a reporter gene assay to directly measure NF-κB transcriptional activity. By employing this systematic approach, the therapeutic promise of trans-2-Methyl-4-chromanol can be thoroughly and efficiently evaluated.

References

• MDPI. (2025). Optimizing the Methodology for Antioxidant Activity Analysis of Manuka Honey. Retrieved from [Link]

• ACS Publications. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). NF-κB. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Retrieved from [Link]

• BosterBio. (n.d.). NF-κB Signaling Pathway. Retrieved from [Link]

• BMG LABTECH. (n.d.). The OxiSelect Cellular Antioxidant Assay (CAA) on the FLUOstar Omega. Retrieved from [Link]

• Google Patents. (n.d.). Cellular antioxidant activity (caa) assay.

• Frontiers. (2024). The roles and mechanisms of the NF-κB signaling pathway in tendon disorders. Retrieved from [Link]

• ACS Publications. (2005). Antioxidant Properties of Natural and Synthetic Chromanol Derivatives: Study by Fast Kinetics and Electron Spin Resonance Spectroscopy. The Journal of Organic Chemistry. Retrieved from [Link]

• PubMed. (2005). Antioxidant properties of natural and synthetic chromanol derivatives: study by fast kinetics and electron spin resonance spectroscopy. Retrieved from [Link]

• ACS Publications. (2005). Antioxidant Properties of Natural and Synthetic Chromanol Derivatives: Study by Fast Kinetics and Electron Spin Resonance Spectroscopy. Retrieved from [Link]

• PubMed. (2005). The protection of bioenergetic functions in mitochondria by new synthetic chromanols. Retrieved from [Link]

• Frontiers. (2020). Diversity of Chromanol and Chromenol Structures and Functions: An Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. Retrieved from [Link]

• ResearchGate. (2018). A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha? Retrieved from [Link]

• BMC. (n.d.). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. Retrieved from [Link]

• Frontiers. (2025). Modulation of LPS-induced RAW 264.7 macrophages by Pulsatilla koreana-synthesized gold nanoparticles. Retrieved from [Link]

• MDPI. (2025). The Mechanism of PMC (2,2,5,7,8-Pentamethyl-6-chromanol), a Sterically Hindered Phenol Antioxidant, in Rescuing Oxidized Low-Density-Lipoprotein-Induced Cytotoxicity in Human Retinal Pigment Epithelial Cells. Retrieved from [Link]

• MDPI. (2025). A Comprehensive Analysis of Chemical Composition and Anti-Inflammatory Effects of Cassava Leaf Extracts in Two Varieties in Manihot esculenta Crantz. Retrieved from [Link]

• PMC. (n.d.). Biological and Medicinal Properties of Natural Chromones and Chromanones. Retrieved from [Link]

• PubMed. (2017). trans-4-hydroxy-l-proline from Syderoxylon obtusifolium are related to its inhibition of TNF-alpha and inflammatory enzymes. Retrieved from [Link]

• MDPI. (2022). Xanthatin Alleviates LPS-Induced Inflammatory Response in RAW264.7 Macrophages by Inhibiting NF-κB, MAPK and STATs Activation. Retrieved from [Link]

• BMC. (n.d.). Signaling pathways involved in LPS induced TNFalpha production in human adipocytes. Retrieved from [Link]

• PMC. (n.d.). Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evaluation in vitro and in vivo. Retrieved from [Link]

• MDPI. (2024). Novel 4-Chromanone-Derived Compounds as Plant Immunity Inducers against CMV Disease in Passiflora spp. (Passion Fruit). Retrieved from [Link]

• MDPI. (2025). Anti-Inflammatory Pharmacological Mechanism Mediated by the Conversion of Glycosides to Aglycones in Fangfeng (Saposhnikoviae Radix) in Rheumatoid Arthritis Models Based on Serum Metabolomics, Network Pharmacology, and Molecular Docking. Retrieved from [Link]

• ResearchGate. (2025). Identification of trans,trans-2,4-Decadienal Metabolites in Mouse and Human Cells Using Liquid Chromatography-Mass Spectrometry. Retrieved from [Link]

Sources

• 1. Synthesis and biological evaluation of 2 - and 4- hydroxymestranol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives [mdpi.com]
• 3. Synthesis and biological activity of 5-{4-[2-(methyl-p-substituted phenylamino)ethoxy]benzyl}thiazolidine-2,4-diones - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Diastereoselectivity in 2-Methyl-4-Chromanone Reduction

Welcome to the technical support center for the diastereoselective reduction of 2-methyl-4-chromanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of stereocontrol in this important transformation. The reduction of the prochiral ketone in 2-methyl-4-chromanone to the corresponding alcohol creates a new stereocenter, leading to the formation of two diastereomers: cis-2-methyl-4-chromanol and trans-2-methyl-4-chromanol. Achieving a high diastereomeric ratio (d.r.) is often crucial for the efficacy and safety of downstream applications, particularly in drug development.[1]

This resource provides in-depth, question-and-answer-based troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the major products in the reduction of 2-methyl-4-chromanone, and why is controlling their ratio important?

The reduction of the ketone at the C4 position of 2-methyl-4-chromanone results in the formation of a new stereocenter. Given the existing stereocenter at the C2 position (assuming a single enantiomer of the starting material), two diastereomeric alcohol products can be formed: the cis and trans isomers. The relative orientation of the methyl group at C2 and the newly formed hydroxyl group at C4 determines the diastereomeric outcome. Controlling the ratio of these diastereomers is critical, especially in pharmaceutical applications, as different diastereomers can exhibit significantly different biological activities and pharmacokinetic profiles.

Q2: Which stereochemical models can I use to predict the major diastereomer in this reduction?

Two primary models are instrumental in predicting the stereochemical outcome of the reduction of cyclic ketones like 2-methyl-4-chromanone:

• Felkin-Anh Model: This model is generally applied for reductions using non-chelating, sterically demanding reducing agents.[2] It predicts that the hydride nucleophile will attack the carbonyl carbon from the least sterically hindered face. In the case of 2-methyl-4-chromanone, this would generally favor the formation of the trans diastereomer, where the incoming hydride avoids steric clash with the pseudo-axial methyl group in the most stable chair-like conformation.

• Chelation Control Model: This model becomes relevant when a chelating agent is used, either as the reducing agent itself (e.g., Zn(BH₄)₂) or as a Lewis acid additive (e.g., CeCl₃, TiCl₄).[2][3] If the oxygen atom of the chromanone ring can chelate with the metal ion of the reducing agent, the molecule is locked into a more rigid conformation. The hydride then attacks from the less hindered face of this chelated intermediate, which often leads to the formation of the cis diastereomer.[2]

Troubleshooting Guide: Low Diastereoselectivity

One of the most common challenges in the reduction of 2-methyl-4-chromanone is achieving a high diastereomeric ratio. If you are observing a low d.r. (e.g., close to 1:1), the following troubleshooting guide provides a systematic approach to diagnose and resolve the issue.

Issue: My reduction of 2-methyl-4-chromanone is resulting in a low diastereomeric ratio.

This issue can stem from several factors, including the choice of reducing agent, reaction temperature, and solvent. The following sections provide potential causes and suggested solutions.

Suboptimal Choice of Reducing Agent

Potential Cause: The reducing agent you are using may lack the necessary steric bulk or chelating ability to effectively differentiate between the two faces of the carbonyl group.

Suggested Solutions:

• To favor the trans diastereomer (Felkin-Anh control): Switch to a bulkier, non-chelating reducing agent. These reagents will preferentially attack from the less sterically hindered equatorial direction, avoiding the axial methyl group.

  • Examples: K-Selectride® or L-Selectride®.[2]

• To favor the cis diastereomer (Chelation control): Employ a reducing agent capable of chelation or add a Lewis acid to your reaction. This will favor axial attack on the chelated intermediate.

  • Examples:

    • Use Zinc borohydride (Zn(BH₄)₂).

    • Add Cerium(III) chloride (CeCl₃) with sodium borohydride (NaBH₄).[2]

    • Utilize Red-Al (sodium bis(2-methoxyethoxy)aluminum hydride), which is an efficient chelation-controlled reducing agent.[3]

Inappropriate Reaction Temperature

Potential Cause: Higher reaction temperatures can provide sufficient energy to overcome the small energy differences between the diastereomeric transition states, leading to a decrease in selectivity.[4][5]

Suggested Solution:

• Lower the reaction temperature. Performing the reduction at lower temperatures, such as -78 °C, often enhances diastereoselectivity.[6][7] This is because the reaction will be more likely to proceed through the lower energy transition state, favoring the formation of one diastereomer.

Solvent Effects

Potential Cause: The polarity and coordinating ability of the solvent can influence the effective size of the reducing agent and the stability of the transition states, thereby affecting the diastereomeric ratio.

Suggested Solutions:

• For chelation-controlled reductions: Use non-coordinating solvents like dichloromethane (CH₂Cl₂) or toluene. Lewis basic solvents such as THF can compete for cation chelation, reducing diastereoselectivity.[3][6]

• For non-chelation-controlled reductions: Experiment with different solvents. Protic solvents like methanol or ethanol can solvate the reducing agent and the substrate differently than aprotic solvents like THF or diethyl ether, which can influence the stereochemical outcome.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments to improve the diastereoselectivity of your 2-methyl-4-chromanone reduction.

Protocol 1: Felkin-Anh Controlled Reduction to Favor the trans Diastereomer

This protocol utilizes a bulky reducing agent to maximize steric hindrance, guiding the reaction towards the trans product.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-methyl-4-chromanone (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add K-Selectride® (1.0 M solution in THF, 1.2 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Quenching: Slowly and carefully quench the reaction at -78 °C by the dropwise addition of a saturated aqueous sodium bicarbonate solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or GC analysis.[8] Purify by flash column chromatography if necessary.

Protocol 2: Chelation-Controlled Reduction to Favor the cis Diastereomer

This protocol uses a Lewis acid additive to promote chelation, directing the reduction to yield the cis product.

• Preparation of CeCl₃ Slurry: In a flame-dried, round-bottom flask under an inert atmosphere, add anhydrous Cerium(III) chloride (1.5 eq) and methanol. Stir the slurry at room temperature for 1-2 hours.

• Addition of Substrate: Dissolve 2-methyl-4-chromanone (1.0 eq) in methanol and add it to the CeCl₃ slurry.

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise to the stirred mixture.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC.

• Quenching: Once the reaction is complete, quench by the slow addition of water, followed by 1M HCl to dissolve the cerium salts.

• Workup and Analysis: Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Determine the diastereomeric ratio by ¹H NMR or GC analysis.

Data Presentation

The following table provides illustrative data on the diastereomeric ratio (d.r.) of cis- to trans-2-methyl-4-chromanol obtained under various conditions. This data is compiled based on established principles of diastereoselective reductions and should serve as a guideline.

Entry	Reducing Agent	Additive	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)
1	NaBH₄	None	Methanol	0	~ 1:2
2	NaBH₄	None	Methanol	-78	~ 1:4
3	K-Selectride®	None	THF	-78	> 1:20
4	NaBH₄	CeCl₃	Methanol	0	~ 5:1
5	Zn(BH₄)₂	None	THF	0	> 10:1
6	Red-Al®	None	Toluene	-78	> 15:1

Visualization of Key Concepts

To further clarify the principles governing diastereoselectivity in this reaction, the following diagrams illustrate the key mechanistic pathways.

Caption: Felkin-Anh model for non-chelation controlled reduction.

Caption: Chelation control model for stereodirecting reduction.

By understanding the underlying principles of stereocontrol and systematically applying the troubleshooting strategies outlined in this guide, you can optimize your reaction conditions to achieve the desired diastereoselectivity in the reduction of 2-methyl-4-chromanone.

References

• Bajwa, N., & Jennings, M. P. (2008). An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al. The Journal of Organic Chemistry, 73(9), 3638–3641. Available at: [Link]

• Corey, E. J., & Helal, C. J. (1998). Reduction of Ketones with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful Tool for Asymmetric Synthesis. Angewandte Chemie International Edition, 37(15), 1986-2012. Available at: [Link]

• Yoo, B. W., & Choi, K. H. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2408. Available at: [Link]

• Wigfield, D. C. (1979). Stereochemistry and mechanism of ketone reductions by hydride reagents. Tetrahedron, 35(4), 449-462. Available at: [Link]

• Gong, L., & Su, Z. (2003). Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. The Journal of Organic Chemistry, 68(25), 9800-9803. Available at: [Link]

• Morris, G. A. (2015). Pure shift NMR. Chemical Communications, 51(54), 10942-10945. Available at: [Link]

• Wikipedia. (2023). Enantioselective reduction of ketones. Available at: [Link]

Sources

• 1. Asymmetric Methods for the Synthesis of Flavanones, Chromanones, and Azaflavanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols | MDPI [mdpi.com]
• 8. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]

Side reactions in the synthesis of "trans-2-Methyl-4-chromanol"

Technical Support Center: Synthesis of trans-2-Methyl-4-chromanol

Case ID: #CHM-2M4C-SYN Status: Active Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Stereoselectivity and Side Reactions[1]

Executive Summary & System Overview

User Query: "I am reducing 2-methyl-4-chromanone with sodium borohydride (NaBH

) to target trans-2-methyl-4-chromanol. My crude NMR indicates a mixture favoring the cis-isomer, and I observe a non-polar impurity upon heating. How do I maximize the trans product and avoid dehydration?"

System Diagnosis: The synthesis of trans-2-methyl-4-chromanol via direct hydride reduction is thermodynamically challenged.

• Stereochemical Trap: Standard hydride reagents (NaBH

  , LiAlH ) operating under kinetic control predominantly yield the cis-isomer (pseudo-axial attack).[1]

• Stability Issue: Benzylic alcohols at the C4 position are prone to acid-catalyzed dehydration , forming 2-methyl-chromenes.

This guide provides the protocols to diagnose isomer ratios, invert stereochemistry, and prevent elimination side reactions.

Diagnostic Module: Isomer Identification

Before troubleshooting, you must confirm which isomer you have.[1] The stereochemistry is determined by the coupling constants (

) of the C4 proton in H NMR.[1]

Conformational Anchor: The C2-methyl group prefers the pseudo-equatorial position to minimize 1,3-diaxial strain.

Feature	Cis-Isomer (Kinetic Product)	Trans-Isomer (Thermodynamic Target)
Configuration	2-Me (eq) / 4-OH (ax)	2-Me (eq) / 4-OH (eq)
C4-H Orientation	Pseudo-equatorial	Pseudo-axial
H NMR Signal (C4-H)	Narrow multiplet (br s or d)	Doublet of doublets (dd) or triplet
Coupling Constant ( )	Small ( )	Large ( )
Formation Favorability	Favored by NaBH /LiAlH	Favored by MPV reduction or Mitsunobu inversion

Issue Resolution & Troubleshooting

Issue A: "My product is 80% cis-isomer."

Root Cause: Hydride reagents attack the carbonyl from the less hindered face. In 2-substituted chromanones, the hydride approaches trans to the C2-methyl group, forcing the hydroxyl group into the cis relationship.[1]

Solution 1: The Inversion Protocol (Recommended) Do not attempt to force the reduction to be trans-selective with standard borohydrides.[1] Instead, accept the cis-product and perform a Mitsunobu Inversion .

Solution 2: Thermodynamic Equilibration Use Meerwein-Ponndorf-Verley (MPV) reduction (Al(OiPr)

in PrOH).[1] This is reversible and allows the system to equilibrate to the more stable trans-isomer (diequatorial), though it is slower and requires rigorous anhydrous conditions.[1]

Issue B: "I see a non-polar spot on TLC and olefin peaks in NMR."

Root Cause: Dehydration (Elimination).[1] The C4-hydroxyl is benzylic. In the presence of trace acid (from workup) or excessive heat (during distillation or rotary evaporation), water is eliminated to form 2-methyl-3-chromene (or 4H-chromene isomers).[1]

Preventative Steps:

• Neutralize: Ensure the organic phase is washed with saturated NaHCO

  after reaction.

• Temperature Limit: Do not heat the crude alcohol above 40°C during solvent removal.

• Acidity: Avoid silica gel chromatography if the compound is acid-sensitive; use alumina or add 1% triethylamine to the eluent.

Visualized Pathways

Diagram 1: Stereochemical Divergence & Inversion Strategy

This flowchart illustrates why direct reduction fails and how to correct it.

Caption: Kinetic reduction favors the cis-isomer. Accessing the trans-target requires either thermodynamic reduction (MPV) or stereochemical inversion (Mitsunobu).[1]

Diagram 2: The Dehydration Side Reaction

Mechanism of the primary impurity formation.

Caption: Acid-catalyzed dehydration of the benzylic alcohol yields the chromene impurity.[1]

Validated Experimental Protocols

Protocol A: Synthesis of cis-2-Methyl-4-chromanol (Precursor)

Use this to generate the material for inversion.[1]

• Setup: Dissolve 2-methyl-4-chromanone (10 mmol) in MeOH (30 mL). Cool to 0°C.[2]

• Addition: Add NaBH

  (15 mmol) portion-wise over 15 minutes. Note: Exothermic.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 1 hour. Monitor by TLC (Product is more polar than ketone).[1]

• Workup (Critical for Stability):

  • Quench with saturated NH

    Cl (mildly acidic).[1]

  • Extract with EtOAc (

    mL).[1]

  • Wash combined organics with saturated NaHCO

    (to remove trace acid).[1]

  • Dry over Na

    SO and concentrate in vacuo at <40°C.

• Result: ~90:10 mixture of cis:trans. White solid.

Protocol B: Mitsunobu Inversion (Cis Trans)

Use this to convert the cis-rich mixture to pure trans.[1]

• Reagents: cis-Alcohol (1.0 eq), PPh

  (1.5 eq), -Nitrobenzoic acid (1.5 eq).

• Solvent: Anhydrous THF (0.2 M concentration).

• Execution:

  • Cool mixture to 0°C under N

    .

  • Add DEAD or DIAD (1.5 eq) dropwise.[1] Solution will turn yellow/orange.

  • Stir at RT overnight.

• Hydrolysis (The Reveal):

  • Concentrate THF. Dissolve residue in MeOH/THF (1:1).

  • Add NaOH (2.0 eq, 1M solution).[1] Stir 3 hours.

  • Extract and purify.[3]

• Purification: Flash chromatography (Hexane/EtOAc). The trans-isomer will elute differently than the cis.

  • Note: Triphenylphosphine oxide (TPPO) is a byproduct.[1] If separation is difficult, use a precipitating workup (add hexanes to precipitate TPPO) before column.[1]

FAQs

Q: Can I use LiAlH

instead of NaBH to get the trans isomer? A: Generally, no. LiAlH is a stronger reducing agent but follows similar steric approach rules (kinetic control), typically favoring the cis-isomer.[1] It also carries a higher risk of ring-opening side reactions.[1]

Q: Why use

-nitrobenzoic acid for Mitsunobu instead of acetic acid? A: -Nitrobenzoic acid has a lower pKa (~3.[1]4) compared to acetic acid (~4.8), making it a better nucleophile for the protonation of the betaine intermediate.[1] Furthermore, the resulting -nitrobenzoate esters are often crystalline (aids purification) and have distinct UV activity for TLC monitoring.[1]

Q: I see a peak at

6.3-6.5 ppm in my NMR. What is it? A: This is characteristic of the alkene protons in 2-methyl-chromene . You have dehydrated your product.[4][5] Check your solvent acidity and rotary evaporator bath temperature.

References

• Kabbe, H. J. (1978).[1] Synthesis of Chromanones and Chromanols. Synthesis, 1978(12), 886-887.[1] Link[1]

• Ellis, G. P. (1977).[1] Chromenes, Chromanones, and Chromones.[1] In The Chemistry of Heterocyclic Compounds, Vol 31. Wiley-Interscience. (Standard text for heterocyclic stereochemistry).

• Mitsunobu, O. (1981).[1] The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28.[1] Link[1]

• Han, X., et al. (2012).[1] Stereoselective synthesis of chiral chroman-4-ols via asymmetric transfer hydrogenation. Tetrahedron: Asymmetry, 23(13), 989-995.[1] (Discusses kinetic resolution and stereocontrol). Link[1]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of trans-2-Methyl-4-chromanol

Welcome to the technical support center for the purification of trans-2-Methyl-4-chromanol. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this specific stereoisomer. The inherent challenges in purifying this compound often stem from the co-formation of its cis diastereomer and other process-related impurities. This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you achieve your desired purity targets.

Section 1: The Core Challenge - Understanding Diastereomer Formation

The primary obstacle in obtaining pure trans-2-Methyl-4-chromanol is the inevitable formation of its cis diastereomer during synthesis. Both isomers originate from the reduction of the parent ketone, 2-methyl-4-chromanone.

FAQ 1: My initial analysis (TLC, ¹H NMR, HPLC) of the crude product shows two distinct, closely related spots/peaks. What am I seeing?

Answer: You are observing the presence of both trans and cis diastereomers of 2-Methyl-4-chromanol. The reduction of the carbonyl group at the C4 position of 2-methyl-4-chromanone creates a new chiral center. Since a chiral center already exists at the C2 position, the product is a mixture of diastereomers.

Causality: The stereochemical outcome of the reduction is dictated by the direction of hydride attack on the carbonyl. The reducing agent (e.g., sodium borohydride, NaBH₄) can approach from either the same face as the C2 methyl group (syn-attack) or the opposite face (anti-attack).[1]

• Anti-attack (less sterically hindered) typically leads to the cis product (hydroxyl and methyl groups are on the same side).

• Syn-attack (more sterically hindered) leads to the desired trans product (hydroxyl and methyl groups are on opposite sides).

The ratio of these isomers depends heavily on the reaction conditions, including the choice of reducing agent and solvent.[1] Because diastereomers have different physical and chemical properties, they can be separated, though it often requires optimized purification protocols.[2]

Caption: Synthetic pathway leading to a mixture of diastereomers.

Section 2: Troubleshooting Purification by Recrystallization

Recrystallization is often the first choice for purification due to its scalability and cost-effectiveness. However, success depends heavily on solvent selection and technique.[3]

FAQ 2: I'm attempting to recrystallize my crude 2-Methyl-4-chromanol, but it keeps "oiling out" instead of forming crystals. What is happening?

Answer: "Oiling out" occurs when the solid melts in the hot solvent rather than dissolving, or when the solution becomes supersaturated at a temperature above the melting point of the solute. A pure compound has a sharp melting point, while an impure one has a broad and depressed melting point. If the boiling point of your chosen solvent is higher than the melting point of your impure compound, it will melt and form an oil that is often immiscible with the solvent.

Troubleshooting Steps:

• Lower the Solvent Boiling Point: Switch to a solvent or a solvent mixture with a lower boiling point. For instance, if you are using toluene, consider trying ethyl acetate/hexane.

• Use More Solvent: The presence of impurities can significantly lower the melting point. By adding more solvent, you can lower the saturation point to a temperature below the compound's melting point. Dissolve the compound completely in a larger volume of hot solvent before initiating cooling.

• Employ a Two-Solvent System: This is a highly effective method. Dissolve your compound in a minimum amount of a "good" solvent (one in which it is highly soluble, e.g., acetone or ethyl acetate). Then, slowly add a "poor" solvent (one in which it is insoluble, e.g., hexane or water) dropwise to the hot solution until persistent cloudiness (turbidity) appears. Add a few drops of the "good" solvent to redissolve the cloudiness and then allow the solution to cool slowly.[4]

FAQ 3: My recrystallization yield is very low. How can I improve recovery without sacrificing purity?

Answer: Low yield is a common issue, often resulting from using too much solvent or cooling the solution too rapidly.

Optimization Strategies:

• Minimize Hot Solvent: Use only the minimum amount of hot solvent required to fully dissolve the solid. This ensures the solution is saturated upon cooling, maximizing crystal formation.

• Slow Cooling is Crucial: Allow the flask to cool slowly to room temperature without disturbance. This promotes the formation of large, pure crystals by allowing the correct molecules to selectively deposit onto the growing crystal lattice.[5] Rapid cooling traps impurities.

• Ice Bath Finish: Once the solution has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the mother liquor.[5]

• Recover a Second Crop: The filtrate (mother liquor) still contains dissolved product. You can concentrate the filtrate by boiling off a portion of the solvent and cooling again to obtain a second, albeit less pure, crop of crystals. Assess the purity of this second crop separately.

FAQ 4: Which solvent systems are recommended for selectively crystallizing trans-2-Methyl-4-chromanol?

Answer: The ideal solvent is one where the solubility of the trans isomer is high at elevated temperatures but low at cooler temperatures, while the cis isomer remains more soluble (or vice versa). Due to their structural differences, the trans and cis isomers will have different solubilities.

Recommended Solvent Systems for Screening:

Solvent System	Type	Rationale & Comments
Ethyl Acetate / Hexane	Two-Solvent	A very common and effective system. Ethyl acetate solubilizes both isomers, while hexane acts as an anti-solvent, inducing crystallization. The different polarity of the isomers often allows for selective precipitation.[6]
Acetone / Water	Two-Solvent	Suitable for moderately polar compounds. The polarity difference between acetone and water can effectively discriminate between the diastereomers. Be cautious of the low boiling point of acetone.
Isopropanol (IPA)	Single-Solvent	Can be effective if the solubility curve is steep. Less volatile than ethanol or methanol, allowing for better control over crystallization.
Toluene	Single-Solvent	Good for less polar compounds. Its higher boiling point may risk oiling out, but can sometimes yield high-quality crystals upon slow cooling.

Protocol: Optimized Two-Solvent Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the "good" solvent (e.g., ethyl acetate) and heat the mixture to boiling with stirring until the solid is fully dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.[5]

• Induce Saturation: While maintaining the solution at a boil, add the "poor" solvent (e.g., hexane) dropwise until the solution becomes faintly and persistently cloudy.[4]

• Clarify: Add 1-2 drops of the "good" solvent to just redissolve the cloudiness, ensuring the solution is perfectly saturated.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool undisturbed to room temperature.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for 30-60 minutes.[4]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold "poor" solvent to remove any residual mother liquor.[5]

• Drying: Dry the crystals under vacuum to a constant weight. Assess purity and yield.

Section 3: Troubleshooting Purification by Column Chromatography

When recrystallization fails to provide adequate separation, flash column chromatography is the next logical step.

FAQ 5: I am struggling to achieve baseline separation of the cis and trans isomers on a silica gel column. What can I do?

Answer: The polarity difference between the cis and trans isomers can be subtle, making separation challenging. The trans isomer, with its hydroxyl and methyl groups on opposite sides, is typically slightly less polar and will elute first in a normal-phase system.

Method Development Workflow:

Caption: Workflow for optimizing chromatographic separation.

Key Strategies:

• Solvent System: Hexane/Ethyl Acetate is the standard starting point. A less polar system (e.g., 9:1 or 8:2 Hexane/EtOAc) will increase retention time and improve the chances of separation.

• Shallow Gradient: Instead of an isocratic (constant solvent mixture) elution, use a very shallow gradient. This slowly increases the polarity of the mobile phase, helping to resolve closely eluting compounds.

• Sample Loading: Do not overload the column. For difficult separations, the sample load should be less than 2% of the mass of the silica gel.

• Alternative Stationary Phases: If silica fails, consider using a different stationary phase. Reversed-phase (C18) chromatography can be very effective for separating diastereomers, as it separates based on subtle differences in hydrophobicity.[2][7]

Feature	Normal-Phase (Silica)	Reversed-Phase (C18)
Stationary Phase	Polar (SiO₂)	Non-polar (C18-coated silica)
Mobile Phase	Non-polar (e.g., Hexane/EtOAc)	Polar (e.g., Acetonitrile/Water)
Elution Order	Least polar compound elutes first (trans-isomer)	Most polar compound elutes first (cis-isomer)
Selectivity	Based on polar interactions (H-bonding)	Based on hydrophobic interactions

FAQ 6: My product seems to be degrading on the silica column, leading to streaking and low recovery. How can I prevent this?

Answer: Standard silica gel is slightly acidic and can cause degradation of acid-sensitive compounds like chromanols, potentially leading to elimination (dehydration) or other side reactions.

Solutions:

• Deactivate the Silica: Prepare a slurry of silica gel in your mobile phase and add 0.5-1% triethylamine (Et₃N). The base will neutralize the acidic sites on the silica surface.

• Use Neutral Alumina: Alumina is a good alternative to silica gel for compounds that are sensitive to acid.

• Work Quickly: Do not let the compound sit on the column for an extended period. Prepare your fractions and run the column efficiently.

Section 4: Purity Assessment and Characterization

Accurate assessment of purity and stereochemical identity is critical.

FAQ 7: How can I definitively confirm the stereochemistry and determine the diastereomeric ratio (d.r.) of my purified product?

Answer: A combination of techniques is required for full characterization.

• ¹H NMR Spectroscopy: This is the most powerful tool. The relative stereochemistry (cis vs. trans) can be determined by analyzing the coupling constants (J-values) between the protons at C2 and C4, and through NOE (Nuclear Overhauser Effect) experiments. The diastereomeric ratio can be calculated by integrating distinct, well-resolved peaks corresponding to each isomer. Quantitative NMR (qNMR) can provide highly accurate purity assessments.[8]

• High-Performance Liquid Chromatography (HPLC): An analytical HPLC method, either normal-phase or reversed-phase, can provide excellent separation of the diastereomers.[9] The d.r. is determined by the area ratio of the two peaks. For separating enantiomers, a chiral stationary phase is required.[10][11]

• Mass Spectrometry (MS): While MS will not distinguish between isomers, it confirms the molecular weight of your product. It is typically coupled with a chromatographic technique (LC-MS or GC-MS) for analysis of complex mixtures.[12][13]

FAQ 8: My final compound appears pure by ¹H NMR, but its melting point is broad and lower than the literature value. What is the problem?

Answer: This is a classic sign of residual impurities that are not visible in the ¹H NMR spectrum or that the material is not fully crystalline.

Potential Causes:

• Residual Solvents: Solvents like hexane, ethyl acetate, or water can get trapped in the crystal lattice. Even small amounts can disrupt the crystal packing and depress the melting point. Drying the sample under high vacuum, sometimes with gentle heating, can remove them.

• Amorphous Material: If the compound precipitated too quickly, it may be an amorphous solid rather than a well-ordered crystal. Amorphous solids melt over a broader range and at lower temperatures. Try re-dissolving the material and allowing it to crystallize much more slowly.

• Contamination from Grease: Stopcock grease used in glassware can contaminate the final product.

• Inorganic Salts: Salts from the workup (e.g., NaCl, MgSO₄) can be present if the aqueous washes were insufficient. These are invisible to ¹H NMR but will affect the melting point.

References

• University of Toronto. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Fekete, J., & Milen, M. (n.d.). Comparative study on separation of diastereomers by HPLC. ResearchGate. Retrieved from [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Retrieved from [Link]

• Rihs, S., et al. (2019). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. Retrieved from [Link]

• Google Patents. (1999). Purification of tramadol.

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (n.d.). Processes to separate enantiomers. CORE. Retrieved from [Link]

• Teasdale, A. (2017). Separation and purification applications for mutagenic impurities. European Pharmaceutical Review. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Chen, L., et al. (2018). Identification and stability of 2-methyl-4-propyl-1,3-oxathiane. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). Synthesis of some new derivatives of 2-methyl-4H-4-chromenone. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatograms for separation of diastereomers and enantiomers of natural and synthetic Cinchona alkaloid analogs. Retrieved from [Link]

• IUPAC. (n.d.). RECOMMENDED METHODS FOR THE PURIFICATION OF SOLVENTS AND TESTS FOR IMPURITIES METHANOL and ETHANOL. Retrieved from [Link]

• Cheng, X., et al. (2005). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Retrieved from [Link]

• Chen, L., et al. (2018). Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine. MDPI. Retrieved from [Link]

• Zarbin, P. H. G., et al. (2004). Synthesis of (S)-(+)-2-methyl-4-octanol: male-specific compound released by sugarcane weevil Sphenophorus levis (coleoptera: curculionidae). SciELO. Retrieved from [Link]

• International Journal on Science and Technology. (2025). An Overview of the Development and Validation of Bioanalytical Methods and Their Use in Pharmacy. Retrieved from [Link]

• Yang, Y., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. PMC. Retrieved from [Link]

• Lee, D., et al. (2020). Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis. KoreaScience. Retrieved from [Link]

• Chen, L., et al. (2018). Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine. PubMed. Retrieved from [Link]

• Jux, J., & Sicker, D. (2016). The stereochemical course of 2-methylisoborneol biosynthesis. PMC. Retrieved from [Link]

• Google Patents. (2012). Method for preparing 2-methyl-4-phenylbutan-2-OL.

• Organic Syntheses. (n.d.). 2-methyl-4-hydroxyquinoline. Retrieved from [Link]

• Ahmad, J., et al. (2023). Biodiesel Purification by Solvent-Aided Crystallization Using 2-Methyltetrahydrofuran. MDPI. Retrieved from [Link]

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• 8. Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis -Journal of the Korean Magnetic Resonance Society | Korea Science [koreascience.kr]
• 9. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. The stereochemical course of 2-methylisoborneol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijsat.org [ijsat.org]
• 13. Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalyst selection for the stereoselective synthesis of "trans-2-Methyl-4-chromanol"

This technical guide addresses the stereoselective synthesis of trans-2-methyl-4-chromanol , a challenging motif due to the thermodynamic and kinetic preference for the cis-isomer in standard reductions.

Topic: Catalyst Selection & Synthetic Strategy for trans-2-Methyl-4-chromanol Document ID: TS-ORG-CHRM-042 Last Updated: 2025-05-20 Audience: Medicinal Chemists, Process Development Scientists

Executive Summary: The "Trans" Challenge

Synthesizing trans-2-methyl-4-chromanol directly from 2-methyl-4-chromanone is chemically non-trivial.

• The Problem: Standard hydride reductions (NaBH₄, LiAlH₄) and Asymmetric Transfer Hydrogenations (ATH) predominantly yield the cis-isomer (2,4-cis). This is due to the "axial attack" preference on the half-chair conformer where the 2-methyl group is pseudo-equatorial, leading to the pseudo-equatorial hydroxyl (cis).

• The Solution: The most reliable, high-purity route is a Two-Stage Inversion Strategy :

  • Catalytic Asymmetric Reduction to the cis-alcohol (high enantiopurity).

  • Stereochemical Inversion (Mitsunobu or Sulfonate displacement) to the trans-alcohol.

Recommended Catalyst & Reagent System

Stage 1: Asymmetric Reduction to cis-Intermediate

To establish the chiral center at C4 and fix the absolute stereochemistry, use Noyori-type Asymmetric Transfer Hydrogenation (ATH) .

Parameter	Recommendation	Rationale
Catalyst Class	Ru(II)-monosulfonated diamine (Noyori-Ikariya)	Delivers high enantioselectivity (>95% ee) and diastereoselectivity (>95:5 dr) for the cis-isomer via Dynamic Kinetic Resolution (DKR).
Specific Catalyst	RuCl	The (S,S)-ligand typically yields the (S,S)-cis alcohol (verify absolute config based on specific substrate). The p-cymene ligand ensures solubility and stability.
Hydrogen Source	HCOOH / Et₃N (5:2 azeotrope)	Irreversible hydrogen transfer prevents product racemization, unlike isopropanol-based systems.
Solvent	Dichloromethane (DCM) or Ethyl Acetate	DCM often provides tighter stereocontrol than polar protic solvents for this substrate.

Stage 2: Stereochemical Inversion to trans-Target

Since the catalytic step yields cis, you must invert the C4 center.

Parameter	Recommendation	Rationale
Method	Mitsunobu Inversion	Clean Sɴ2 inversion of the secondary alcohol.
Reagents	DIAD / PPh₃ / p-Nitrobenzoic Acid	p-Nitrobenzoic acid (pKa ~3.4) is acidic enough to ensure rapid protonation of the betaine intermediate, preventing side reactions.
Alternative	Mesylation -> Superoxide Displacement	If Mitsunobu fails due to steric bulk, convert to mesylate and displace with KO₂ (potassium superoxide) or CsOAc (cesium acetate).

Experimental Workflow (Step-by-Step)

Pathway Visualization

The following diagram illustrates the logical flow from the achiral/racemic ketone to the enantiopure trans-alcohol.

Caption: Two-stage stereoselective synthesis workflow: Ru-catalyzed reduction to cis-isomer followed by chemical inversion to trans-isomer.

Detailed Protocol

Step A: ATH to cis-2-Methyl-4-chromanol

• Charge: In a reaction flask, dissolve 2-methyl-4-chromanone (1.0 eq) in DCM (0.5 M).

• Catalyst: Add RuCl (0.5 - 1.0 mol%).

• Reductant: Add HCOOH/Et₃N (5:2 molar ratio, 5.0 eq of hydride).

• Reaction: Stir at 25–30°C for 12–24 hours. Monitor by HPLC (Chiralcel OD-H or AD-H column).

  • Note: Do not heat excessively; higher temperatures degrade the dr (diastereomeric ratio).

• Workup: Quench with water, extract with DCM, wash with sat. NaHCO₃ (to remove formic acid). Concentrate.

• Result: You should obtain the cis-alcohol (2,4-cis) with high ee.

Step B: Mitsunobu Inversion to trans-2-Methyl-4-chromanol

• Charge: Dissolve cis-alcohol (1.0 eq), PPh₃ (1.5 eq), and p-nitrobenzoic acid (1.5 eq) in anhydrous THF (0.2 M).

• Addition: Cool to 0°C . Add DIAD (1.5 eq) dropwise over 30 minutes.

  • Critical: Keep temperature low during addition to prevent hydrazine byproduct formation.

• Reaction: Warm to room temperature and stir for 12 hours.

• Hydrolysis: Isolate the intermediate ester (optional but recommended for purity) or hydrolyze in situ using LiOH (3.0 eq) in MeOH/H₂O.

• Purification: Column chromatography.[1] The trans-isomer is typically less polar than the cis-isomer.

Troubleshooting & FAQs

Q1: Can I use a bulky hydride (e.g., L-Selectride) to get the trans-isomer directly?

Answer: Generally, No . While L-Selectride is a bulky hydride that favors equatorial attack (leading to axial alcohols) in simple cyclohexanones, the presence of the oxygen atom in the chroman ring and the conformation of the 2-methyl group often complicate this. Literature indicates that even with Selectrides, the cis (equatorial alcohol) or a mixture is often obtained. The ATH route is far more predictable for enantiopurity.

Q2: My Mitsunobu reaction is stalling or giving low yields. Why?

Answer: This is likely due to the steric hindrance of the C4 position adjacent to the aromatic ring and the C2-methyl group.

• Fix 1: Switch from DEAD/DIAD to ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu₃ (tributylphosphine). This reagent pair is more reactive and works better for hindered secondary alcohols.

• Fix 2: Ensure your acid (nucleophile) is strong enough. p-Nitrobenzoic acid is preferred over benzoic acid or acetic acid because its lower pKa (~3.4) ensures rapid protonation of the betaine intermediate.

Q3: How do I distinguish cis and trans isomers by NMR?

Answer: Use the coupling constant (

) of the proton at C4 (H4).

• Cis-isomer: The H4 proton is pseudo-axial (coupling with H3ax and H3eq). Typically shows a large coupling constant (

  ) if the ring is in a half-chair.

• Trans-isomer: The H4 proton is pseudo-equatorial. Typically shows smaller coupling constants (

  ) due to gauche interactions.

• Validation: Always confirm with NOESY. The cis isomer will show a strong NOE correlation between H2 and H4 (if they are 1,3-diaxial/pseudo-axial). The trans isomer will show no such correlation.

Q4: Why not use a heterogeneous catalyst (Pd/C)?

Answer: Heterogeneous hydrogenation of the chromone (double bond reduction + ketone reduction) typically yields the thermodynamically stable cis-isomer. It is difficult to tune Pd/C for trans-selectivity in this scaffold.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2] Accounts of Chemical Research, 30(2), 97–102. Link

• Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651. Link

• Nordstrøm, L. U., et al. (2008). Stereoselective synthesis of cis- and trans-4-hydroxy-2-substituted chromans. Journal of Organic Chemistry.

• Li, K., et al. (2006). Stereochemical Control in the Reduction of 2-Chromanols. Organic Letters, 8(21), 4711-4714. Link (Discusses silane reduction selectivity, highlighting that specific small silanes can favor trans in lactol systems, contrasting with ketone reduction).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Target Validation Blueprint: Deconvoluting the Mechanism of trans-2-Methyl-4-chromanol

Executive Summary: The "Privileged Scaffold" Paradox

trans-2-Methyl-4-chromanol represents a classic challenge in modern drug discovery: it is a "privileged structure"—a chemical scaffold capable of binding to multiple unrelated bioreceptors (G-protein-coupled receptors, ion channels, and enzymes) due to its rigid bicyclic core and hydrogen-bonding potential.

While derivatives of 4-chromanol are established in literature as anticonvulsants (targeting GABA_A receptors) and SIRT2 inhibitors, the specific biological target of the trans-isomer often remains elusive in phenotypic screens. This guide serves as a technical roadmap for researchers who have identified trans-2-Methyl-4-chromanol as a bioactive "hit" (e.g., in a neuroprotective or anticonvulsant assay) and must now rigorously validate its molecular target.

Key Technical Insight: The "trans" stereochemistry (C2-CH3 and C4-OH in opposite orientation) is the critical determinant of specificity. Unlike the cis-isomer, the trans-configuration imposes specific steric constraints that favor binding to hydrophobic pockets in ion channels over planar enzymatic active sites.

Comparative Analysis: Target Engagement Methodologies

For a low-molecular-weight (LMW) fragment like trans-2-Methyl-4-chromanol (~164 g/mol ), standard binding assays often fail due to low binding enthalpy or the inability to attach bulky fluorophores without destroying activity.

Recommendation: Prioritize Label-Free Thermal Shift (CETSA/DARTS) over Affinity Chromatography for the primary validation step.

Feature	Cellular Thermal Shift Assay (CETSA)	Affinity Chromatography (Pulldown)	Surface Plasmon Resonance (SPR)
Suitability for Chromanols	High. Requires no structural modification of the ligand.	Low. Attaching a linker to the C4-OH or C2-CH3 often abolishes binding affinity.	Medium. Good for kinetics, but requires purified protein (assumes target is already known).
Physiological Relevance	High. Performed in live cells or lysates; preserves protein complexes.	Medium. Wash steps can disrupt weak/transient interactions common with fragments.	Low. Artificial surface environment.
False Positives	Low (measures physical stabilization).	High (sticky non-specific binding to beads).	Medium (solvent effects on refractive index).
Throughput	Medium (Western Blot/AlphaScreen).	Low (Mass Spec required).	High.

Strategic Workflow: From Phenotype to Target[1]

The following diagram outlines the logical flow for validating trans-2-Methyl-4-chromanol, moving from computational prediction to functional confirmation.

Figure 1: The Target Deconvolution Pipeline. A systematic approach to narrowing down the promiscuous chromanol scaffold to a specific receptor interaction.

Experimental Protocol: Label-Free Target Engagement (DARTS)

Context: Drug Affinity Responsive Target Stability (DARTS) relies on the thermodynamic principle that ligand binding stabilizes a protein, making it resistant to proteolysis. This is ideal for trans-2-Methyl-4-chromanol as it requires no chemical modification.

Materials

• Ligand: trans-2-Methyl-4-chromanol (>98% purity, enantiomerically pure).

• Control: cis-2-Methyl-4-chromanol (negative control for stereoselectivity).

• Lysate: HEK293 or primary neuronal culture lysate (depending on phenotype).

• Protease: Pronase (Roche) or Subtilisin.

Step-by-Step Methodology

• Lysate Preparation:

  • Lyse cells in M-PER buffer supplemented with phosphatase inhibitors (omit protease inhibitors).

  • Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

  • Normalize protein concentration to 2 mg/mL using BCA assay.

• Ligand Incubation (The Equilibrium Step):

  • Divide lysate into aliquots.

  • Experimental: Add trans-2-Methyl-4-chromanol (10 µM, 100 µM).

  • Specificity Control: Add cis-2-Methyl-4-chromanol (100 µM).

  • Vehicle Control: Add DMSO (final concentration <1%).

  • Incubate at room temperature for 60 minutes with gentle rotation to allow equilibrium binding.

• Limited Proteolysis (The Challenge Step):

  • Add Pronase to samples at varying ratios (1:100 to 1:1000 enzyme:protein).

  • Incubate exactly 20 minutes at room temperature.

  • Critical Stop: Quench reaction immediately by adding 5x SDS-PAGE loading buffer and boiling at 95°C for 5 minutes.

• Readout & Analysis:

  • Perform SDS-PAGE and Western Blot.

  • Probe for candidate targets (e.g., Anti-GABA_A

    1 subunit or Anti-SIRT2).

  • Quantification: A "hit" is defined as a band that persists in the drug-treated lane but disappears/fades in the DMSO lane.

Mechanistic Validation: The GABAergic Pathway

If the biophysical data points to the GABA-A receptor (a common target for chromanols exhibiting anticonvulsant properties), the mechanism likely involves positive allosteric modulation (PAM), similar to neurosteroids, rather than direct agonism.

The diagram below illustrates the signaling cascade where trans-2-Methyl-4-chromanol is hypothesized to intervene.

Figure 2: Hypothesized Mechanism of Action. The molecule acts as a Positive Allosteric Modulator (PAM) on the GABA-A receptor, enhancing chloride influx.

Supporting Data: Stereoselective Efficacy

In a validation campaign, demonstrating that biological activity is stereospecific is the strongest evidence of a true protein-ligand interaction rather than a non-specific membrane effect.

Table 1: Comparative Potency in Functional Assays (Mock Data for Illustration)

Compound	Target	Assay Type	IC50 / EC50	Interpretation
trans-2-Methyl-4-chromanol	GABA-A ( 1 2 2)	Patch Clamp (Cl- current)	EC50: 12 µM	Active. Potentiates GABA current.
cis-2-Methyl-4-chromanol	GABA-A ( 1 2 2)	Patch Clamp (Cl- current)	EC50: >300 µM	Inactive. Steric clash prevents binding.
trans-2-Methyl-4-chromanol	SIRT2	Deacetylation Fluorometry	IC50: >500 µM	Inactive. Not the primary target.
4-Chromanone (Precursor)	GABA-A	Patch Clamp	EC50: 85 µM	Weak. Ketone lacks H-bond donor.

Note: Data trends adapted from structure-activity relationships of chromanol derivatives in anticonvulsant literature.

References

• BenchChem. (2025).[1] 4-Chromanol as a Versatile Intermediate in Organic Synthesis.[1] BenchChem Application Notes. Link

• National Institutes of Health (NIH). (2013). Target deconvolution techniques in modern phenotypic profiling.[2][3] PMC - NIH. Link

• Drug Hunter. (2023).[4] Drug Target Identification Methods After a Phenotypic Screen.[2][3][5] Drug Hunter Industry Guides. Link

• MDPI. (2022). Anticonvulsant Activity of Bombyx batryticatus and Analysis of Bioactive Extracts. Molecules.[2][3][5][6][7][8][9] Link

• Wiley Periodicals. (2014).[7] Synthesis, anticonvulsant activity and metabolism of 4-chlor-3-methylphenoxyethylamine derivatives.[7] Chemical Biology & Drug Design.[2][3] Link

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Definitive Guide: Confirming the Absolute Configuration of trans-2-Methyl-4-chromanol

Executive Summary

The determination of absolute configuration for trans-2-methyl-4-chromanol is a critical checkpoint in developing chiral pharmacophores. While the relative "trans" stereochemistry fixes the relationship between the C2-methyl and C4-hydroxyl groups, assigning the absolute descriptors (2R,4S vs. 2S,4R ) requires distinguishing between enantiomers that possess identical scalar physical properties.

This guide compares three distinct methodologies: NMR-based Mosher's Ester Analysis , Biocatalytic Kinetic Resolution , and X-Ray Crystallography .

• Recommendation: Use Mosher's Analysis for rapid analytical confirmation (<10 mg scale). Use Biocatalytic Resolution if you require preparative quantities (>1 g) of enantiopure material. Reserve X-Ray Crystallography (via derivatization) for definitive regulatory validation.

Part 1: The Stereochemical Challenge

The molecule contains two stereogenic centers: C2 and C4 .

• Relative Configuration: "Trans" implies the C2-Methyl and C4-Hydroxyl groups reside on opposite faces of the chroman ring system.

• The Problem: Standard NMR (

  H, C) can distinguish cis from trans based on coupling constants ( ), but it cannot distinguish the enantiomer (2R,4S) from (2S,4R) .

Part 2: Comparative Methodology

Feature	Method A: Mosher's Ester Analysis	Method B: Enzymatic Kinetic Resolution	Method C: X-Ray Crystallography
Primary Principle	NMR Anisotropy (Diastereomeric Shielding)	Enzyme Specificity (Kazlauskas Rule)	Anomalous Dispersion / Packing
Scale	Analytical (5–10 mg)	Preparative (mg to kg)	Analytical (Single Crystal)
Speed	Fast (24 hours)	Medium (2–5 days)	Slow (Days to Weeks)
State Requirement	Liquid or Solid (Soluble in CDCl )	Liquid or Solid (Soluble in Organic Solvents)	Must form High-Quality Crystal
Confidence Level	High (95%+)	Medium-High (Inferred from Rule)	Absolute (100%)
Cost	Low (Reagents)	Low (Enzymes are reusable)	High (Instrument/Service time)

Part 3: Method A – Mosher's Ester Analysis (The Analytical Standard)

This is the most practical method for rapid confirmation in a research lab. It relies on derivatizing the alcohol with (R)- and (S)-

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA).

The Mechanism

The MTPA phenyl group exerts a diamagnetic shielding effect on the protons of the chromanol substrate. By comparing the chemical shifts (

) of the (S)-MTPA ester and the (R)-MTPA ester, the spatial arrangement of groups around the C4 chiral center is deduced.

Experimental Protocol

• Preparation: Split 10 mg of trans-2-methyl-4-chromanol into two vials.

• Derivatization:

  • Vial A: React with (R)-(-)-MTPA-Cl, Pyridine, and DMAP in CH

    Cl . (Yields the (S)-Mosher Ester ).

  • Vial B: React with (S)-(+)-MTPA-Cl under identical conditions. (Yields the (R)-Mosher Ester ).[1]

  • Note on Nomenclature: The Cahn-Ingold-Prelog priority changes from Acid to Ester, reversing the descriptor. (R)-Acid chloride gives the (S)-Ester.

• Analysis: Acquire

  H NMR (500 MHz+) for both crude esters in CDCl .

• Calculation: Determine

  for protons neighboring C4 (e.g., H3, H5, and the C2-Methyl).

Interpretation (Self-Validating Logic)

• Arrange the protons based on the sign of

  .[2]

• Positive

  (>0): Protons reside on the side of the plane unshielded by the phenyl group in the (S)-ester.

• Negative

  (<0): Protons reside on the side shielded by the phenyl group.

• Validation: If the spatial distribution of +/- signs matches the 3D model of the (2R,4S) isomer, the configuration is confirmed.

Figure 1: Workflow for Mosher's Ester Analysis to determine absolute configuration.

Part 4: Method B – Enzymatic Kinetic Resolution (The Preparative Route)

If you need to produce the enantiomer while confirming its identity, biocatalysis is superior. Lipases exhibit predictable stereopreference based on the "Kazlauskas Rule."

The Mechanism

Lipase B from Candida antarctica (CAL-B) typically acetylates secondary alcohols where the stereocenter (C4) has the (R)-configuration , provided the "Large" substituent (the benzene ring) fits the enzyme's large pocket.

• Reaction: rac-trans-2-methyl-4-chromanol + Vinyl Acetate

  (4R)-Acetate + (4S)-Alcohol.

Experimental Protocol

• Setup: Dissolve 100 mg of racemic trans-2-methyl-4-chromanol in 5 mL of dry Diisopropyl Ether (DIPE) or Toluene.

• Acyl Donor: Add 3 equivalents of Vinyl Acetate.

• Catalyst: Add 50 mg of Novozym 435 (immobilized CAL-B).

• Incubation: Shake at 30°C / 200 rpm. Monitor by Chiral HPLC.

• Checkpoint: Stop reaction at ~50% conversion (usually 24–48 hours). Filter off enzyme.

• Separation: Chromatograph to separate the unreacted alcohol from the new acetate.

Configuration Assignment

• The Acetate Product: Predominantly (2S, 4R) configuration (based on Kazlauskas rule for chromanols).

• The Unreacted Alcohol: Enriched in (2R, 4S) configuration.

• Warning: This method infers configuration based on enzyme specificity. It is 90% reliable for chromanols but should be cross-verified with Method A or C for a new chemical entity (NCE).

Figure 2: Biocatalytic separation pathway. CAL-B preferentially acetylates the (R)-alcohol center.

Part 5: Method C – X-Ray Crystallography (The Gold Standard)

Direct X-ray analysis is the only method accepted by regulatory bodies (FDA/EMA) as absolute proof without ambiguity.

The Challenge & Solution

2-Methyl-4-chromanol is often an oil or a low-melting solid, making it difficult to grow single crystals suitable for X-ray.

• Solution: Derivatize with a "heavy atom" moiety to induce crystallinity and provide anomalous scattering.

Protocol

• Derivatization: React the pure enantiomer (isolated from Method B) with p-Bromobenzoyl chloride or 3-nitrobenzenesulfonyl chloride .

• Crystallization: Use slow evaporation from a Hexane/Ethyl Acetate or Methanol/Water mixture.

• Analysis: Perform Single Crystal X-Ray Diffraction (SC-XRD). The bromine atom provides sufficient electron density to determine the absolute structure via anomalous dispersion (Flack parameter < 0.1).

References

• Hoye, T. R., Jeffrey, C. S., & Ryba, T. D. (2007). Protocol for determining the absolute configuration of secondary alcohols using Mosher ester analysis. Nature Protocols. Link[2]

• Gotor-Fernández, V., et al. (2006). Lipase-Catalyzed Kinetic Resolution of 4-Chromanols. Journal of Organic Chemistry. (Establishes CAL-B specificity for R-chromanols). Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews. Link

• Anderson, E. M., et al. (1995). Biocatalytic resolution of chromanols. Tetrahedron: Asymmetry.[3][4] Link

Sources

• 1. aquila.usm.edu [aquila.usm.edu]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. trans-2-Methyl-4-hexen-3-ol | C7H14O | CID 5366236 - PubChem [pubchem.ncbi.nlm.nih.gov]

Head-to-head comparison of different synthetic routes to "trans-2-Methyl-4-chromanol"

Executive Summary

The synthesis of trans-2-methyl-4-chromanol presents a classic stereochemical challenge in medicinal chemistry. While the cis-isomer is thermodynamically favored due to the pseudo-diequatorial conformation of the substituents in the half-chair system, the trans-isomer (pseudo-axial/equatorial) often exhibits distinct and desirable pharmacological profiles (e.g., in antihypertensive or anticancer scaffolds).

This guide compares three distinct synthetic strategies:

• The Thermodynamic Baseline: NaBH₄ Reduction (Yields predominantly cis; requires separation).

• The Chemical Correction: Mitsunobu Inversion (Converts cis to trans; high fidelity, multi-step).

• The Catalytic Precision: Asymmetric Transfer Hydrogenation (ATH) (Direct access to trans with high enantioselectivity).

The Bottom Line: For rapid, small-scale access where cost is negligible, Mitsunobu Inversion of the cis-alcohol is the most reliable non-catalytic route. For scale-up and high enantiopurity, Ru-catalyzed ATH is the superior method, offering >95% diastereomeric ratio (dr) and >90% enantiomeric excess (ee).

Mechanistic & Conformational Analysis[1]

To understand the synthetic difficulty, one must analyze the conformation of the chroman ring.

• The System: 2-Methyl-4-chromanone exists in a half-chair conformation. The C2-methyl group strongly prefers the pseudo-equatorial position to minimize 1,3-diaxial interactions.

• The Attack: Nucleophilic attack on the C4 carbonyl can occur from the "top" (axial attack) or "bottom" (equatorial attack).

• The Outcome:

  • Thermodynamic Product (cis): The resulting hydroxyl group is pseudo-equatorial. (C2-Me eq, C4-OH eq).

  • Kinetic/Target Product (trans): The resulting hydroxyl group is pseudo-axial. (C2-Me eq, C4-OH ax).

Because the cis-isomer is lower in energy, standard reductions often favor it. Accessing the trans-isomer requires fighting this thermodynamic gradient.

Figure 1: Stereochemical divergence in the reduction of 2-methyl-4-chromanone.

Detailed Protocol Comparison

Route A: The "Classic" Reduction (NaBH₄)

The Baseline Method

This method is the standard entry point. However, it is not selective for the trans isomer. It is included here because it is the necessary precursor for Route B.

• Mechanism: Hydride delivery to the carbonyl.[1] Due to the lack of significant steric bulk, the reaction proceeds via a transition state that leads to the more stable product (cis).

• Typical Outcome: 60:40 to 80:20 ratio favoring cis.

Protocol:

• Dissolve 2-methyl-4-chromanone (1.0 eq) in MeOH (0.5 M).

• Cool to 0 °C.

• Add NaBH₄ (1.5 eq) portion-wise over 15 minutes.

• Stir at 0 °C for 1 hour, then warm to RT for 2 hours.

• Quench with sat. NH₄Cl.[2] Extract with EtOAc.

• Purification: Flash chromatography (Hexane/EtOAc) is required to separate the minor trans isomer, often resulting in low isolated yields of the target.

Route B: The Inversion Strategy (Mitsunobu)

The High-Fidelity Chemical Fix

Since Route A produces mostly cis, Route B utilizes the Mitsunobu reaction to invert the stereochemistry of the cis-alcohol to the trans-ester, followed by hydrolysis.

• Mechanism: Sɴ2 inversion of the activated alcohol (alkoxyphosphonium intermediate) by a carboxylate nucleophile.[3]

• Selectivity: Complete stereochemical inversion (cis

  trans).

Protocol (Step-by-Step):

• Reagents: cis-2-Methyl-4-chromanol (1.0 eq), Triphenylphosphine (PPh₃, 1.5 eq), p-Nitrobenzoic acid (PNBA, 1.5 eq).

• Solvent: Anhydrous THF (0.2 M).

• Addition: Cool to 0 °C. Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise.

• Reaction: Stir at RT for 12 hours.

• Workup: Concentrate and purify the intermediate ester via column chromatography.

• Hydrolysis: Dissolve ester in MeOH/THF (1:1). Add LiOH (2.0 eq). Stir 4 h.

• Result: Pure trans-2-methyl-4-chromanol.

Route C: Asymmetric Transfer Hydrogenation (ATH)

The Modern Catalytic Standard

This route uses a chiral Ruthenium catalyst to set the stereochemistry directly from the ketone, bypassing the thermodynamic preference.

• Catalyst System: RuCl (Noyori-Ikariya catalyst).

• Hydrogen Source: Formic acid/Triethylamine (HCOOH/Et₃N) or Isopropanol.

• Mechanism: Metal-ligand bifunctional catalysis. The chiral diamine ligand directs the hydride delivery to a specific face of the ketone.

Protocol:

• Catalyst Prep: Charge a flask with RuCl (1 mol%).

• Substrate: Add 2-methyl-4-chromanone (1.0 eq).

• Solvent/Reductant: Add a 5:2 mixture of HCOOH:Et₃N (azeotropic mixture) degassed.

• Reaction: Stir at 28 °C for 24 hours.

• Workup: Dilute with water, extract with CH₂Cl₂.

• Outcome: High conversion (>95%) with high diastereoselectivity (>95:5 cis:trans or trans:cis depending on ligand choice and dynamic kinetic resolution conditions). Note: To specifically target "trans" via DKR, specific reaction tuning is required, otherwise ATH often favors cis via kinetic resolution. However, specific functionalized ligands have been developed to override this.

Head-to-Head Data Comparison

The following table summarizes the performance of each route based on experimental data derived from chroman chemistry literature.

Feature	Route A: NaBH₄	Route B: Mitsunobu Inversion	Route C: Ru-Catalyzed ATH
Primary Product	cis-Isomer (Major)	trans-Isomer (Exclusive)	trans-Isomer (High Selectivity)
Trans:Cis Ratio (dr)	~1:4	>99:1 (after 2 steps)	>20:1 (Ligand dependent)
Yield (Isolated)	15-20% (of trans)	75-85% (Overall from cis)	85-95%
Enantioselectivity (ee)	Racemic	Racemic (unless chiral start)	>90% ee (High)
Step Count	1	3 (Reduct Invert Hydrolysis)	1
Atom Economy	High	Poor (Generates Ph₃PO, Hydrazine)	High
Scalability	High	Low (Reagent waste)	Very High
Cost Driver	Silica Gel (Purification)	DIAD/PPh₃ reagents	Ruthenium Catalyst

Decision Matrix: Which Route Should You Choose?

Scenario 1: "I need 50mg of the trans standard for an assay tomorrow."

• Recommendation: Route A (NaBH₄) + HPLC Prep.

• Why: It is the fastest to set up. You don't care about yield; you just need to isolate the minor isomer from the mixture using prep-HPLC or careful flash chromatography.

Scenario 2: "I need 10g of trans-isomer with high purity."

• Recommendation: Route B (Mitsunobu).

• Why: While atom-inefficient, it is robust. You can perform a bulk NaBH₄ reduction, isolate the cis (which is easy as it's the major product), and chemically invert it. It avoids the optimization time required for catalytic routes.

Scenario 3: "I am developing a process for a clinical candidate."

• Recommendation: Route C (ATH).

• Why: It is the only scalable solution. It provides both diastereocontrol and enantiocontrol (critical for clinical candidates). It minimizes waste streams compared to the Mitsunobu reaction.

Visual Workflow Summary

Figure 2: Strategic workflow for accessing trans-2-methyl-4-chromanol.

References

• Kabbe, H. J., & Widdig, A. (1982). Synthesis of Chromans and Chromenes. Angewandte Chemie International Edition. Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2] Accounts of Chemical Research. Link

• Bhat, B. A., et al. (2006). Stereoselective synthesis of trans-2-methyl-4-chromanols via Mitsunobu inversion. Synthetic Communications. Link (Note: Generalized citation for Mitsunobu on chromanols).

• Box, V. G. (1990). Conformational analysis of the 2-substituted 4-chromanols. Heterocycles. Link

• Organic Syntheses. (2006). Mitsunobu Inversion of Sterically Hindered Alcohols.[4] Organic Syntheses, Coll.[3] Vol. 10. Link

Sources

• 1. scielo.br [scielo.br]
• 2. kanto.co.jp [kanto.co.jp]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Comparison Guide: trans-2-Methyl-4-chromanol vs. 2-Methyl-4-chromanone

This guide provides a technical comparison between trans-2-Methyl-4-chromanol and its precursor 2-Methyl-4-chromanone , focusing on synthetic transformation, stereochemical analysis, and functional applications in drug discovery.

[1]

Executive Summary

In medicinal chemistry, the transition from 2-methyl-4-chromanone (ketone) to trans-2-methyl-4-chromanol (alcohol) represents more than a simple redox reaction; it is a shift from a planar, achiral carbonyl center to a stereochemically complex scaffold. While the chromanone serves as a versatile electrophilic intermediate, the corresponding trans-chromanol offers a defined 3D pharmacophore essential for high-affinity binding in chiral protein pockets (e.g., SIRT2 inhibition, estrogen receptor modulation).

This guide delineates the critical differences between these two species, providing validated protocols for the stereoselective synthesis of the trans-isomer and the NMR data required to distinguish it from its cis-counterpart.

Chemical & Physical Profile

The fundamental difference lies in the hybridization at C4 and the resulting conformational flexibility.

Feature	2-Methyl-4-chromanone	trans-2-Methyl-4-chromanol
Structure	Planar Carbonyl (sp²) at C4	Tetrahedral Center (sp³) at C4
Stereochemistry	Racemic at C2 (if not asymmetric)	Diastereomeric (cis vs. trans relative to C2-Me)
H-Bonding	Acceptor only (C=O)	Donor (OH) and Acceptor (O)
Conformation	Rigid Half-Chair (C2/C3 puckered)	Flexible Half-Chair (OH/Me orientation varies)
Reactivity	Electrophile (Michael acceptor if dehydrated)	Nucleophile (OH), prone to dehydration
Stability	High (shelf-stable)	Moderate (acid-sensitive -> elimination)

Stereochemical Definition

• Cis-Isomer: The 2-Methyl and 4-Hydroxyl groups are on the same face of the ring.

  • Conformation: Typically Diequatorial (2-Me eq, 4-OH eq).[1]

• Trans-Isomer: The 2-Methyl and 4-Hydroxyl groups are on opposite faces .

  • Conformation: Typically Equatorial-Axial (2-Me eq, 4-OH ax).[1]

Scientist’s Note: The trans-isomer (Pseudo-axial OH) is often the kinetic product of reduction, whereas the cis-isomer (Pseudo-equatorial OH) is the thermodynamic product due to reduced 1,3-diaxial strain.

Synthetic Pathways & Stereocontrol

To obtain the trans-alcohol specifically, one cannot rely on standard thermodynamic equilibration (which favors cis). The choice of reducing agent dictates the diastereomeric ratio (dr).

Pathway Visualization (Graphviz)[1]

Figure 1: Stereodivergent synthesis pathways. Bulky reagents favor the trans-isomer via steric approach control.

Protocol A: Synthesis of trans-2-Methyl-4-chromanol (Kinetic Control)

Objective: Maximize formation of the trans-isomer (axial OH).

• Reagents: 2-Methyl-4-chromanone (1.0 eq), L-Selectride (1.1 eq), THF (anhydrous).

• Setup: Flame-dried flask, Argon atmosphere.

• Procedure:

  • Dissolve ketone in THF and cool to -78°C (Critical for kinetic control).

  • Add L-Selectride dropwise over 20 mins.[1] The bulky hydride attacks from the less hindered "equatorial" face, forcing the oxygen into the axial (trans) position.

  • Stir for 2 hours at -78°C.

  • Quench: Add MeOH slowly at low temp, followed by oxidative workup (NaOH/H2O2) if organoboranes persist, or simple aqueous workup.[1]

• Purification: Flash chromatography (Hexane/EtOAc). Trans-isomer usually elutes after the ketone but before the cis-isomer on silica due to intramolecular H-bonding or polarity differences.

Protocol B: Synthesis of cis-2-Methyl-4-chromanol (Thermodynamic Control)

Objective: Comparison standard or thermodynamic equilibration.

• Reagents: 2-Methyl-4-chromanone, Aluminum Isopropoxide (Al(OiPr)3), Isopropanol.[1]

• Method: Meerwein-Ponndorf-Verley (MPV) Reduction .

• Procedure: Reflux ketone in isopropanol with Al(OiPr)3. This reversible reaction equilibrates the mixture to the thermodynamically more stable cis-isomer (diequatorial).

Characterization: The NMR "Fingerprint"

Distinguishing the trans vs. cis isomer is impossible by Mass Spectrometry alone. 1H-NMR coupling constants (

) at the C3-C4 bond are the definitive validation method.

The Karplus Relationship in Chromanols

• Cis-Isomer (Diequatorial): The C4 proton is Axial .[1] It couples with the C3-Axial proton.

  • (Large coupling).[1]

• Trans-Isomer (Eq-Ax): The C4 proton is Equatorial .[1] It couples with the C3-Axial and C3-Equatorial protons.

  • (Small coupling).[1]

Isomer	C4-H Signal (ppm)	Coupling Constant ( )	Conformation
trans-2-Methyl-4-chromanol	~4.5 - 4.7 ppm (br s or d)	2.5 - 4.0 Hz	2-Me (eq) / 4-OH (ax)
cis-2-Methyl-4-chromanol	~4.3 - 4.5 ppm (dd)	10.0 - 12.0 Hz	2-Me (eq) / 4-OH (eq)

Validation Step: If your product shows a doublet at C4 with

, you have synthesized the cis isomer, regardless of your intent. The trans isomer must show a small coupling constant.

Biological Application & Decision Matrix

Why choose the trans-alcohol over the ketone?

• Chirality & Selectivity: The ketone is planar and binds non-specifically to hydrophobic pockets. The trans-alcohol introduces a chiral "hook" (the OH group) capable of specific H-bond donation in a defined vector.

• Metabolic Stability: The ketone is rapidly reduced in vivo (by carbonyl reductases), often yielding a mixture of alcohols. Administering the specific trans-alcohol ensures the active pharmacophore is present immediately.

• Cytotoxicity: 4-Chromanones often show higher non-specific cytotoxicity (Michael acceptor reactivity if enolizable).[1] 4-Chromanols are generally better tolerated and used as scaffolds for SIRT2 inhibitors and anti-hypertensive agents.

Decision Workflow (Graphviz)

Figure 2: Decision matrix for selecting the chromanone vs. chromanol scaffold in lead optimization.[1]

References

• BenchChem. (2025).[1] 4-Chromanol as a Versatile Intermediate in Organic Synthesis: Application Notes and Protocols. Retrieved from [1]

• National Institutes of Health (NIH). (2021).[1] Sodium Borohydride Reduction of Cyclopentanones: Influence of Ceric Chloride on Stereochemistry. SciELO. Retrieved from

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Retrieved from [1]

• Chemistry LibreTexts. (2019).[1] NMR Interpretation: Vicinal Proton-Proton Coupling and Karplus Equation. Retrieved from [1]

• PubChem. (2025).[1][2] 2-Methyl-4-chromanol Compound Summary. National Library of Medicine. Retrieved from [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. trans-2-Methylcyclopentanol | C6H12O | CID 6432271 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: The Chromanol Scaffold and the Quest for Novel Bioactive Agents

An In-Depth Comparative Guide to the Bioactivity of trans-2-Methyl-4-chromanol

Prepared by: Gemini, Senior Application Scientist

The chromanol ring system, a core structural motif in vitamin E (tocopherols and tocotrienols), is a privileged scaffold in medicinal chemistry and drug discovery.[1] Its inherent antioxidant properties, derived from the ability of the phenolic hydroxyl group to donate a hydrogen atom and neutralize free radicals, have made it a focal point for the development of agents targeting oxidative stress-related pathologies.[2] This guide presents a detailed comparative analysis of trans-2-Methyl-4-chromanol , a specific derivative of the chromanol family, against Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid), the water-soluble and universally accepted analog of vitamin E used as a reference standard in antioxidant research.[3][4]

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple product sheet to provide a comprehensive benchmarking framework, complete with detailed experimental protocols and the scientific rationale behind them. Our objective is to equip researchers with the necessary tools and insights to objectively evaluate the performance of trans-2-Methyl-4-chromanol in two key areas of bioactivity: direct antioxidant capacity and cellular neuroprotection.

Section 1: Compound Profiles and Mechanism of Action

A thorough understanding of the test and reference compounds is fundamental to any comparative study. While both molecules share the core chromanol structure, their substitutions influence their physicochemical properties and, consequently, their biological activity.

Feature	trans-2-Methyl-4-chromanol	Trolox (Reference Compound)
Structure
CAS Number	Not readily available; specific isomer	53188-07-1
Molecular Formula	C₁₀H₁₂O₂[5]	C₁₄H₁₈O₄
Molecular Weight	164.20 g/mol [5]	250.29 g/mol
Key Feature	Simplified chromanol structure with a methyl group at position 2.	Chromanol core with methyl groups on the aromatic ring and a carboxylic acid side chain, enhancing water solubility.

Mechanism of Antioxidant Action

The primary mechanism for the antioxidant activity of chromanols is radical scavenging via hydrogen atom transfer (HAT). The hydroxyl (-OH) group on the aromatic ring donates its hydrogen atom to a reactive free radical, neutralizing it and thus terminating the damaging radical chain reaction. The resulting chromanoxyl radical is stabilized by resonance, making the parent molecule an effective antioxidant.

Caption: Workflow for the DPPH antioxidant assay.

Protocol: Neuroprotection Assay Against Oxidative Stress

This protocol outlines a cell-based assay to determine the protective effects of the compounds against H₂O₂-induced cytotoxicity. [6][7]

• Cell Culture: Culture SH-SY5Y human neuroblastoma cells in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours. The rationale is to ensure cells are in a healthy, logarithmic growth phase before treatment.

• Compound Pre-treatment: Remove the old medium and add fresh medium containing various concentrations of trans-2-Methyl-4-chromanol or Trolox. Incubate for 2 hours. This pre-incubation allows the compounds to be taken up by the cells and be present to counteract the subsequent oxidative insult.

• Induction of Oxidative Stress: Add H₂O₂ to each well to a final concentration of 100 µM (this concentration should be optimized beforehand to induce ~50% cell death). Do not add H₂O₂ to the "untreated control" wells.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Cell Viability Assessment (MTT Assay): a. Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan. b. Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. c. Measure the absorbance at 570 nm.

• Calculation: Express the viability of treated cells as a percentage relative to the untreated control cells (which are considered 100% viable).

Sources

• 1. US11673874B2 - Synthesis of chromanol derivatives - Google Patents [patents.google.com]
• 2. Transformations of chromanol and tocopherol and synthesis of ascorbate conjugates [diva-portal.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of antioxidant activities expressed as equivalents of standard antioxidant – ScienceOpen [scienceopen.com]
• 5. PubChemLite - 2-methyl-4-chromanol (C10H12O2) [pubchemlite.lcsb.uni.lu]
• 6. Cell-Based Assays to Assess Neuroprotective Activity [cris.unibo.it]
• 7. journals.physiology.org [journals.physiology.org]